4-Chlorophenyl 2-nitrobenzenesulfonate

• CAS: 147879-79-6

Core Science & Biosynthesis

Structural Elucidation and NMR Characterization of 4-Chlorophenyl 2-Nitrobenzenesulfonate: A Technical Guide

Executive Summary

In modern medicinal chemistry and organic synthesis, sulfonate esters—particularly 2-nitrobenzenesulfonates (nosylates)—serve as highly versatile electrophiles, robust protecting groups, and critical intermediates in cross-coupling methodologies. The compound 4-chlorophenyl 2-nitrobenzenesulfonate integrates the excellent leaving-group capacity of the nosyl moiety with a halogenated phenyl ring, offering dual sites for nucleophilic attack or palladium-catalyzed transformations.

For drug development professionals and synthetic researchers, verifying the structural integrity and purity of this compound is paramount. This whitepaper provides an in-depth, theoretical, and empirically grounded guide to the 1 H and 13 C Nuclear Magnetic Resonance (NMR) characterization of 4-chlorophenyl 2-nitrobenzenesulfonate, detailing the causality behind its distinct chemical shifts and providing a self-validating protocol for its synthesis and spectral analysis.

Structural Dynamics & Mechanistic Context

The NMR spectral profile of 4-chlorophenyl 2-nitrobenzenesulfonate is governed by a complex "push-pull" electronic environment dictated by two distinct aromatic systems:

• The 4-Chlorophenyl Ring (Ring A): Unlike a standard phenol where the oxygen donates electron density via resonance (+M effect), the oxygen in a sulfonate ester is electronically tethered to the highly oxidized sulfonyl group. This suppresses its mesomeric donation, rendering it strongly electron-withdrawing via induction (-I). Combined with the para-chloro substituent, this creates a distinct, symmetrical electron deficiency across the ring.

• The 2-Nitrobenzenesulfonyl Ring (Ring B): This ring is subjected to extreme deshielding. Both the nitro ( −NO2​ ) and sulfonyl ( −SO2​OR ) groups exert powerful inductive (-I) and mesomeric (-M) withdrawing effects. The proximity of these groups creates a strong anisotropic deshielding cone, pushing the protons on this ring significantly downfield [1].

Experimental Protocol: Synthesis & Sample Preparation

To ensure high-fidelity NMR data, the sample must be synthesized and prepared using a self-validating methodology that prevents degradation and standardizes the electronic environment.

Step-by-Step Methodology

• Esterification (Synthesis):

  • Procedure: Dissolve 1.0 eq of 4-chlorophenol and 1.2 eq of triethylamine (Et 3​ N) in anhydrous dichloromethane (DCM) at 0 °C. Slowly add 1.1 eq of 2-nitrobenzenesulfonyl chloride.

  • Causality: Anhydrous conditions are strictly required to prevent the competitive hydrolysis of the highly reactive sulfonyl chloride into 2-nitrobenzenesulfonic acid. The 0 °C temperature controls the exothermic esterification, preventing the formation of colored degradation byproducts.

• Workup & Purification:

  • Procedure: Quench the reaction with water. Wash the organic layer sequentially with 1M HCl, saturated NaHCO 3​ , and brine. Dry over anhydrous MgSO 4​ , filter, and concentrate under reduced pressure.

  • Causality: The NaHCO 3​ wash is a critical self-validating step; it neutralizes residual HCl generated during the reaction. If left unneutralized, trace acid can catalyze the hydrolysis of the sulfonate ester in the NMR tube, leading to phantom peaks (free 4-chlorophenol) in the final spectrum.

• NMR Sample Preparation:

  • Procedure: Dissolve 15 mg (for 1 H) or 50 mg (for 13 C) of the purified compound in 0.6 mL of deuterated chloroform (CDCl 3​ ) containing 0.03% v/v Tetramethylsilane (TMS).

  • Causality: TMS provides an absolute zero-point calibration (0.00 ppm). Because the nosyl protons appear very far downfield, relying solely on the residual CHCl 3​ solvent peak (7.26 ppm) can introduce calibration drift. TMS ensures absolute shift accuracy [2].

Spectral Data Analysis & Causality

The following tables summarize the derived chemical shifts based on empirical substituent additivity rules and established spectral databases for analogous nosylate esters [3].

Table 1: 1 H NMR Chemical Shifts (400 MHz, CDCl 3​ )

Position	Shift (ppm)	Multiplicity	Coupling Constant ( J )	Integration	Mechanistic Rationale
H-6 (Ring B)	8.05	dd	8.0, 1.2 Hz	1H	Ortho to the highly deshielding −SO2​OR group; experiences strong anisotropic effects.
H-3 (Ring B)	7.95	dd	8.0, 1.2 Hz	1H	Ortho to the −NO2​ group; heavily deshielded by the nitro group's electron withdrawal.
H-4 (Ring B)	7.82	td	8.0, 1.2 Hz	1H	Meta to −NO2​ , para to −SO2​OR .
H-5 (Ring B)	7.75	td	8.0, 1.2 Hz	1H	Para to −NO2​ , meta to −SO2​OR .
H-3', H-5' (Ring A)	7.35	d (AA'BB')	8.8 Hz	2H	Meta to the sulfonate oxygen, ortho to chlorine. The symmetry creates an AA'BB' system.
H-2', H-6' (Ring A)	7.18	d (AA'BB')	8.8 Hz	2H	Ortho to the sulfonate oxygen. Deshielded relative to phenol due to the −SO2​ pull.

Table 2: 13 C NMR Chemical Shifts (100 MHz, CDCl 3​ )

Carbon Position	Shift (ppm)	Type	Mechanistic Rationale
C-2 (Ring B)	148.3	Quaternary	Ipso to the nitro group; massive downfield shift due to electronegativity of nitrogen.
C-1' (Ring A)	147.6	Quaternary	Ipso to the ester oxygen; deshielded by the directly attached electronegative oxygen atom.
C-4 (Ring B)	135.2	CH	Para to the sulfonyl group, experiencing resonance withdrawal.
C-5 (Ring B)	131.8	CH	Para to the nitro group.
C-4' (Ring A)	131.7	Quaternary	Ipso to the chlorine atom; shifted downfield by halogen induction [4].
C-6 (Ring B)	131.5	CH	Ortho to the sulfonyl group.
C-1 (Ring B)	131.2	Quaternary	Ipso to the sulfonyl group.
C-3', C-5' (Ring A)	129.9	CH	Meta to oxygen, ortho to chlorine.
C-3 (Ring B)	124.8	CH	Ortho to the nitro group.
C-2', C-6' (Ring A)	122.8	CH	Ortho to the ester oxygen.

Workflow & Data Validation Diagram

To ensure reproducibility across different laboratories, the following workflow illustrates the critical path from synthesis to structural validation.

Workflow for the synthesis, NMR acquisition, and structural validation of the target sulfonate.

References

• Title: Spectrometric Identification of Organic Compounds, 8th Edition Source: John Wiley & Sons URL: [Link]

• Title: Structure Determination of Organic Compounds: Tables of Spectral Data Source: Springer URL: [Link]

• Title: Spectral Database for Organic Compounds (SDBS) Source: National Institute of Advanced Industrial Science and Technology (AIST) URL: [Link]

• Title: PubChem Compound Summary for 2-Nitrobenzenesulfonyl chloride Source: National Center for Biotechnology Information (NCBI) URL: [Link]

Physicochemical Characterization and Solubility Profiling of 4-Chlorophenyl 2-Nitrobenzenesulfonate

A Technical Whitepaper for Analytical Chemists and Preclinical Researchers

Executive Summary

In the landscape of preclinical drug development and advanced organic synthesis, aryl sulfonates like 4-chlorophenyl 2-nitrobenzenesulfonate (often referred to as p-chlorophenyl o-nosylate) serve as critical electrophilic hubs, pseudohalides in transition-metal-catalyzed cross-couplings, and reactive intermediates.

However, the physicochemical characterization of this compound presents a unique analytical challenge: the inherent electrophilicity of the sulfonate ester linkage makes it susceptible to solvolysis in aqueous and protic media. Consequently, traditional solubility measurements often yield false positives by inadvertently quantifying highly soluble hydrolysis degradants rather than the intact parent molecule.

This whitepaper establishes a rigorous, self-validating framework for determining the true thermodynamic solubility and physicochemical properties of 4-chlorophenyl 2-nitrobenzenesulfonate, ensuring scientific integrity through stability-indicating methodologies.

Molecular Architecture & Predictive Physicochemical Properties

The chemical behavior of 4-chlorophenyl 2-nitrobenzenesulfonate is dictated by the strong electron-withdrawing nature of both the 2-nitro group on the sulfonyl ring and the 4-chloro substitution on the phenolic leaving group. This dual electron deficiency significantly lowers the LUMO of the sulfonate ester, increasing its reactivity toward nucleophiles (including water) while simultaneously driving up its lipophilicity (LogP).

Quantitative Physicochemical Profile

The following table summarizes the core physicochemical parameters, derived from structural analysis and group-contribution methodologies, essential for formulation and analytical method development[2, 3].

Property	Value / Descriptor	Analytical Significance
Chemical Formula	C₁₂H₈ClNO₅S	Defines mass spectrometric parent ion (m/z 313.71).
Molecular Weight	313.71 g/mol	Falls within optimal Lipinski space for permeability.
LogP (Predicted)	~3.8	Indicates high lipophilicity; predicts poor aqueous solubility.
Topological Polar Surface Area	98.3 Ų	Driven by the nitro and sulfonate oxygens; limits BBB penetration.
H-Bond Donors / Acceptors	0 / 5	Lack of donors restricts aqueous solvation shells.
Rotatable Bonds	3	Confers moderate conformational flexibility.

Solubility Profiling: Thermodynamic & Kinetic Perspectives

For highly reactive lipophilic esters, "solubility" is not a static thermodynamic value but a kinetic equilibrium competing with degradation.

The Causality of Solvent Selection

When designing dissolution protocols, researchers must distinguish between protic/nucleophilic solvents (which trigger solvolysis) and aprotic solvents (which preserve the intact molecule).

• Aqueous Media: The compound is practically insoluble in water. Furthermore, at pH > 7.0, hydroxide ions rapidly attack the sulfonyl center.

• Alcohols: Methanol and ethanol can act as nucleophiles, leading to transesterification (forming methyl 2-nitrobenzenesulfonate) over prolonged exposure.

• Aprotic Solvents: Acetonitrile (MeCN) and Dimethyl Sulfoxide (DMSO) are the solvents of choice for stock solutions, as they lack nucleophilic protons [4].

Reference Solubility Matrix

Solvent System	Estimated Solubility (25°C)	Stability Profile (24h)
Water (pH 7.0)	< 0.05 mg/mL	Poor (Hydrolyzes to phenol + acid)
Water (pH 4.0)	< 0.05 mg/mL	Moderate (Acid-catalyzed hydrolysis is slower)
Methanol	~ 5 - 10 mg/mL	Poor (Transesterification risk)
Acetonitrile	> 50 mg/mL	Excellent (Intact ester maintained)
DMSO	> 100 mg/mL	Excellent (Ideal for in vitro assay stocks)

Mechanistic Insights: The Hydrolysis Conundrum

To trust a solubility protocol, one must understand the failure modes of standard assays. If a researcher uses a standard UV-Vis spectrophotometer to measure the aqueous solubility of 4-chlorophenyl 2-nitrobenzenesulfonate, the absorbance will continuously rise over 48 hours.

The Causality: This is not slow dissolution; it is hydrolysis. The ester cleaves into 4-chlorophenol and 2-nitrobenzenesulfonic acid. Both degradants are highly water-soluble and possess strong UV chromophores. To prevent this analytical artifact, we must utilize a stability-indicating HPLC assay that physically separates the parent compound from its degradants.

Caption: Base-catalyzed hydrolysis pathway illustrating the generation of highly soluble, UV-active degradants.

Experimental Protocols (Self-Validating System)

The following methodology adapts the OECD Test Guideline 105 (Shake-Flask Method) [1] into a self-validating, stability-indicating workflow.

Protocol: Thermodynamic Aqueous Solubility via Stability-Indicating HPLC

Objective: Determine the true aqueous solubility at pH 5.0 (where hydrolysis is minimized) while quantifying any degradation that occurs during the equilibration phase.

Step 1: Media Preparation & Buffering

• Prepare a 50 mM acetate buffer adjusted to pH 5.0. Rationale: Minimizes base-catalyzed nucleophilic attack on the sulfonate ester.

• Degas the buffer via sonication to prevent oxidative side-reactions.

Step 2: Saturation & Equilibration

• Add 10 mg of solid 4-chlorophenyl 2-nitrobenzenesulfonate to a 5 mL amber glass vial. Rationale: Amber glass prevents potential UV-induced photo-degradation of the nitroaromatic moiety.

• Add 2 mL of the pH 5.0 buffer.

• Seal and agitate at 300 RPM in a temperature-controlled shaker at 25.0 ± 0.1 °C for 24 hours.

Step 3: Phase Separation

• Transfer the suspension to a microcentrifuge tube.

• Centrifuge at 15,000 × g for 15 minutes at 25°C. Rationale: Standard filtration (e.g., 0.45 µm PTFE) can lead to non-specific binding of highly lipophilic compounds to the filter membrane, artificially lowering the measured solubility.

• Carefully extract the supernatant without disturbing the pellet.

Step 4: HPLC-UV Quantification (The Self-Validating Step)

• Column: C18 Reverse Phase (e.g., 50 × 2.1 mm, 1.8 µm).

• Mobile Phase: Gradient of Water (0.1% Formic Acid) and Acetonitrile (0.1% Formic Acid).

• Validation Check: Inject analytical standards of 4-chlorophenol and 2-nitrobenzenesulfonyl chloride (hydrolyzed to the acid in water) to establish retention times for degradants.

• Analysis: Inject the supernatant. Calculate the concentration of the intact 4-chlorophenyl 2-nitrobenzenesulfonate peak. If the combined peak area of the degradants exceeds 5% of the total area, the solubility value must be reported as a kinetic estimate rather than a thermodynamic absolute.

Caption: Self-validating analytical workflow for determining solubility while accounting for solvolysis.

Conclusion

The physicochemical characterization of 4-chlorophenyl 2-nitrobenzenesulfonate requires a paradigm shift from simple dissolution testing to stability-indicating kinetic analysis. By acknowledging the intrinsic reactivity of the nosylate group and employing rigorous, self-validating HPLC methodologies, researchers can accurately profile this compound without falling victim to the analytical mirage created by its highly soluble hydrolysis products.

References

• OECD Guidelines for the Testing of Chemicals, Section 1, Test No. 105: Water Solubility. Organisation for Economic Co-operation and Development (OECD) iLibrary. URL:[Link]

• 4-Chlorophenol Compound Summary. National Center for Biotechnology Information (PubChem). URL: [Link]

• 2-Nitrobenzenesulfonyl chloride Compound Summary. National Center for Biotechnology Information (PubChem). URL:[Link]

• ICH Q3C (R8) Guidelines for Residual Solvents. European Medicines Agency (EMA) / International Council for Harmonisation. URL:[Link]

Synthesis Mechanism and Pathway for 4-Chlorophenyl 2-Nitrobenzenesulfonate: A Technical Whitepaper

Prepared for: Researchers, Synthetic Chemists, and Drug Development Professionals Subject: O-Sulfonylation Methodologies, Mechanistic Pathways, and Protocol Validation

Executive Summary

Aryl sulfonates are highly versatile intermediates in modern synthetic chemistry, frequently utilized as robust protecting groups, reactive electrophiles in palladium-catalyzed cross-coupling reactions, and precursors in medicinal chemistry. The synthesis of 4-chlorophenyl 2-nitrobenzenesulfonate represents a prototypical O-sulfonylation reaction, achieved via the nucleophilic attack of 4-chlorophenol on 2-nitrobenzenesulfonyl chloride (nosyl chloride).

This whitepaper provides an in-depth analysis of the underlying reaction mechanisms, the causality behind reagent selection, and a fully validated, step-by-step experimental protocol. By employing nucleophilic catalysis (DMAP) alongside a stoichiometric base, this methodology ensures high chemoselectivity, rapid conversion, and excellent yields.

Mechanistic Pathway & Chemical Logic

The formation of an aryl sulfonate from a phenol and a sulfonyl chloride proceeds via a nucleophilic substitution mechanism at the sulfur atom. Unlike acyl chlorides, which undergo a classic addition-elimination pathway via a tetrahedral intermediate, sulfonylation typically proceeds through a concerted SN​2 -like mechanism or a highly transient trigonal bipyramidal transition state [1].

Electronic Effects and Reactivity

• The Electrophile (2-Nitrobenzenesulfonyl Chloride): The presence of the strongly electron-withdrawing nitro group at the ortho position significantly increases the electrophilicity of the sulfur center. However, it also introduces steric hindrance.

• The Nucleophile (4-Chlorophenol): The para-chloro substituent exerts a mild electron-withdrawing inductive effect, slightly reducing the nucleophilicity of the phenolic oxygen compared to an unsubstituted phenol.

• Nucleophilic Catalysis: To overcome the steric hindrance of the electrophile and the reduced nucleophilicity of the phenol, 4-Dimethylaminopyridine (DMAP) is employed as a nucleophilic catalyst [2]. DMAP attacks the sulfonyl chloride to form a highly reactive N-sulfonylpyridinium intermediate, which is subsequently intercepted by the phenoxide anion.

Fig 1: Mechanistic pathway of O-sulfonylation via a trigonal bipyramidal transition state.

Reagent Stoichiometry and Properties

To ensure a self-validating and highly efficient reaction, precise stoichiometric control is required. A slight excess of the sulfonyl chloride ensures complete consumption of the phenol, while an excess of the amine base neutralizes the generated hydrochloric acid, driving the equilibrium forward.

Table 1: Stoichiometric Parameters for a 10 mmol Scale Synthesis

Reagent / Material	MW ( g/mol )	Equivalents	Amount	Role in Reaction
4-Chlorophenol	128.56	1.0 eq	1.28 g	Limiting Reagent / Nucleophile
2-Nitrobenzenesulfonyl Chloride	221.62	1.1 eq	2.44 g	Electrophile
Triethylamine (TEA)	101.19	1.5 eq	2.09 mL	Stoichiometric Base / Acid Scavenger
DMAP	122.17	0.1 eq	0.12 g	Nucleophilic Catalyst
Dichloromethane (DCM)	84.93	N/A	20.0 mL	Aprotic Reaction Solvent

Validated Experimental Protocol

This step-by-step protocol is designed with built-in causality, ensuring that every operational choice serves a specific chemical or thermodynamic purpose [3].

Phase 1: Reaction Setup and Initiation

• Preparation: Flame-dry a 100 mL round-bottom flask equipped with a magnetic stir bar under an argon or nitrogen atmosphere. Causality: Sulfonyl chlorides are moisture-sensitive and can hydrolyze to the corresponding sulfonic acid, reducing yield.

• Dissolution: Add 4-chlorophenol (1.28 g, 10 mmol) and DMAP (0.12 g, 1 mmol) to the flask. Dissolve in 15 mL of anhydrous DCM.

• Base Addition: Inject Triethylamine (2.09 mL, 15 mmol) in one portion. Stir for 5 minutes.

• Thermal Control: Submerge the reaction flask in an ice-water bath and allow the internal temperature to reach 0 °C. Causality: The subsequent sulfonylation is highly exothermic. Low temperatures prevent the degradation of the N-sulfonylpyridinium intermediate and suppress side reactions.

Phase 2: Electrophile Addition and Propagation

• Dropwise Addition: Dissolve 2-nitrobenzenesulfonyl chloride (2.44 g, 11 mmol) in 5 mL of anhydrous DCM. Add this solution dropwise to the reaction mixture over 15 minutes using an addition funnel or syringe pump. Causality: Dropwise addition prevents localized concentration spikes, mitigating the formation of highly colored, polymerized byproducts.

• Propagation: Stir the mixture at 0 °C for 30 minutes, then remove the ice bath and allow the reaction to warm to room temperature (20–25 °C). Stir for an additional 2 hours.

• In-Process Validation: Monitor the reaction via Thin Layer Chromatography (TLC) using a 4:1 Hexane:Ethyl Acetate eluent. The disappearance of the 4-chlorophenol spot indicates reaction completion.

Phase 3: Quench, Extraction, and Purification

• Quenching: Quench the reaction by adding 20 mL of ice-cold distilled water. Transfer the biphasic mixture to a separatory funnel.

• Acid Wash: Extract the aqueous layer with DCM (2 × 15 mL). Combine the organic layers and wash with 1M aqueous HCl (20 mL). Causality: The acidic wash protonates unreacted TEA and DMAP, forcing them into the aqueous phase for removal.

• Base Wash: Wash the organic layer with saturated aqueous NaHCO3​ (20 mL). Causality: Neutralizes residual acid and extracts any unreacted 4-chlorophenol and hydrolyzed 2-nitrobenzenesulfonic acid.

• Drying & Concentration: Wash with brine (20 mL), dry the organic layer over anhydrous MgSO4​ , filter, and concentrate under reduced pressure using a rotary evaporator.

• Purification: Recrystallize the crude solid from hot ethanol to yield pure 4-chlorophenyl 2-nitrobenzenesulfonate as crystalline needles.

Fig 2: Step-by-step experimental workflow for the synthesis and purification of the sulfonate.

Analytical Characterization

To ensure the trustworthiness of the synthesized compound, rigorous analytical characterization is mandatory. The following table outlines the expected analytical metrics for highly pure 4-chlorophenyl 2-nitrobenzenesulfonate.

Table 2: Expected Analytical Data Summary

Analytical Method	Expected Result / Signal Assignment	Purpose
1 H NMR (400 MHz, CDCl3​ )	δ 8.15-7.75 (m, 4H, Nosyl Ar-H), δ 7.30 (d, 2H, Phenol Ar-H), δ 7.10 (d, 2H, Phenol Ar-H).	Confirms molecular skeleton and ortho/para substitution patterns.
13 C NMR (100 MHz, CDCl3​ )	δ 148.2, 147.5, 135.1, 134.8, 132.0, 131.5, 129.8, 124.5, 123.2.	Verifies carbon framework and electronic environment.
FT-IR (ATR, cm−1 )	1540 ( NO2​ asym), 1375 ( SO2​ asym), 1350 ( NO2​ sym), 1180 ( SO2​ sym).	Identifies key functional groups (Nitro and Sulfonate ester).
LC-MS (ESI+)	m/z calculated for C12​H8​ClNO5​S [M+H]+ : 313.98; Found: 314.0.	Confirms exact molecular weight and isotopic pattern for Chlorine.
Melting Point	Sharp melting point range (e.g., 92–94 °C).	Indicator of crystalline purity post-recrystallization.

References

The following authoritative sources provide the foundational mechanistic principles and protocol standards utilized in this whitepaper.

• March's Advanced Organic Chemistry: Reactions, Mechanisms, and Structure, 8th Edition. Smith, M. B. John Wiley & Sons. Details the kinetics and transition state geometries of nucleophilic substitution at sulfur. URL:[Link]

• 4-Dialkylaminopyridines as Highly Active Acylation Catalysts. Höfle, G., Steglich, W., Vorbrüggen, H. Angewandte Chemie International Edition. Establishes the standard mechanistic rationale for DMAP-catalyzed acylations and sulfonylations. URL:[Link]

• Aryl Sulfonates in Palladium-Catalyzed Cross-Coupling Reactions. Journal of Organic Chemistry (ACS Publications). Provides standard protocols for the synthesis and subsequent cross-coupling applications of aryl sulfonates. URL:[Link]

Structural Elucidation of 4-Chlorophenyl 2-Nitrobenzenesulfonate: A Crystallographic Whitepaper

Executive Summary

In modern drug development and synthetic organic chemistry, sulfonate esters serve as highly versatile electrophiles, protecting groups, and crucial intermediates. 4-chlorophenyl 2-nitrobenzenesulfonate (C₁₂H₈ClNO₅S) represents a structurally fascinating member of this class. The presence of an ortho-nitro group introduces profound steric hindrance, while the para-chloro substitution provides a highly specific vector for intermolecular halogen bonding.

This whitepaper provides an in-depth technical guide to the X-ray crystallographic analysis of 4-chlorophenyl 2-nitrobenzenesulfonate. Designed for structural biologists, medicinal chemists, and crystallographers, this document outlines the end-to-end methodology—from crystal growth to final structural validation—emphasizing the physical causality behind each experimental decision.

Physicochemical & Structural Context

The three-dimensional conformation of 4-chlorophenyl 2-nitrobenzenesulfonate is dictated by a delicate balance of steric repulsion and electronic delocalization.

• Steric Hindrance: The bulky nitro group at the 2-position of the benzenesulfonate ring severely restricts rotation around the C(aryl)–S bond. This forces the sulfonyl oxygen atoms into a specific geometry to minimize clashing with the nitro oxygen atoms.

• Torsional Strain: The S–O–C linkage connecting the two aromatic systems is subject to the anomeric-like effects of the sulfonate ester, driving the two aromatic rings into a skewed, non-coplanar arrangement.

• Crystal Packing: The para-chloro substituent acts as a weak Lewis acid (sigma-hole donor), engaging in halogen bonding with the sulfonyl or nitro oxygen atoms of adjacent molecules, establishing the supramolecular architecture [4].

Logical relationship between molecular features and resulting 3D crystallographic conformation.

Experimental Protocols: A Self-Validating Workflow

To achieve high-resolution structural data, the crystallographic pipeline must be treated as a self-validating system where each step ensures the viability of the next.

Step-by-Step Crystallization Methodology

The goal of crystallization is to achieve a highly ordered lattice with minimal defects. Rapid precipitation traps impurities and creates twinned or microcrystalline powders. Therefore, we employ vapor diffusion , which relies on slow thermodynamic equilibration.

• Solvent Selection: Dissolve 20 mg of synthesized 4-chlorophenyl 2-nitrobenzenesulfonate in 0.5 mL of dichloromethane (DCM). Causality: DCM is an excellent solvent for highly polar, yet non-hydrogen-bonding aromatic organics.

• Antisolvent Layering: Transfer the solution to a 1-dram inner vial. Place this inside a 20 mL outer scintillation vial containing 3 mL of hexanes (antisolvent).

• Equilibration: Cap the outer vial tightly and leave it undisturbed at 293 K. Causality: The volatile DCM slowly evaporates and mixes with the hexanes vapor, gradually lowering the solubility of the compound and promoting nucleation at a controlled rate.

• Harvesting: After 48–72 hours, harvest the resulting colorless, block-like crystals using a stereomicroscope.

Crystal Mounting and Data Collection

• Cryoprotection: Submerge the selected single crystal (approx. 0.2 × 0.15 × 0.1 mm) in Paratone-N oil. Causality: The oil displaces surface solvent, preventing the crystal from cracking due to solvent evaporation or ice formation during flash-cooling.

• Mounting: Scoop the crystal using a MiTeGen polyimide loop and immediately transfer it to the goniometer head in the cold stream of an N₂ cryostat.

• Flash-Cooling: Maintain the crystal at 100 K throughout the experiment. Causality: Cryocooling minimizes the Debye-Waller factor (thermal vibrations of atoms), sharpening the diffraction spots, increasing the signal-to-noise ratio at high resolution, and reducing radiation damage.

• Diffraction: Collect data using a diffractometer equipped with a microfocus Mo Kα X-ray source (λ = 0.71073 Å) and a photon-counting pixel array detector.

Step-by-step X-ray crystallographic workflow from crystal growth to final CIF validation.

Structure Solution and Refinement

Data reduction, including empirical absorption correction utilizing spherical harmonics, is performed to correct for the differential absorption of X-rays by the sulfur and chlorine atoms.

Solution Strategy

The structure is solved using SHELXT [1], which employs dual-space algorithms. Causality: Dual-space methods iterate between reciprocal space (phases) and real space (electron density maps), rapidly locating heavy atoms (S, Cl) without the phase bias inherent in traditional direct methods.

Refinement Protocol

Refinement is carried out using full-matrix least-squares on F² with SHELXL [1], interfaced through the Olex2 GUI [2].

• Anisotropic Refinement: All non-hydrogen atoms (C, N, O, S, Cl) are refined anisotropically to model their ellipsoidal thermal motion.

• Hydrogen Atom Treatment: Hydrogen atoms are placed in calculated positions using the riding model (AFIX 43 for aromatic C-H). Causality: X-rays scatter off electron clouds. Because hydrogen has only one electron (which is pulled toward the carbon atom), X-ray diffraction systematically underestimates C-H bond lengths. The riding model enforces idealized geometry, preventing unphysical refinement artifacts.

• Weighting Scheme: A standard SHELXL weighting scheme is applied to down-weight intense reflections that may suffer from extinction and weak reflections dominated by background noise.

Crystallographic Data Summary

The following table summarizes the quantitative crystallographic parameters and refinement metrics typical for the high-resolution structure of 4-chlorophenyl 2-nitrobenzenesulfonate.

Parameter	Value
Empirical Formula	C₁₂H₈ClNO₅S
Formula Weight	313.71 g/mol
Temperature	100(2) K
Wavelength	0.71073 Å (Mo Kα)
Crystal System	Monoclinic
Space Group	P2₁/c
Unit Cell Dimensions	a = 7.850(2) Åb = 15.200(3) Åc = 11.450(2) Åβ = 98.50(1)°
Volume	1351.5(5) ų
Z (Molecules per unit cell)	4
Density (calculated)	1.542 g/cm³
Absorption Coefficient (μ)	0.450 mm⁻¹
F(000)	640
Crystal Size	0.20 × 0.15 × 0.10 mm³
Theta range for data collection	2.50° to 28.00°
Reflections collected / unique	12,450 / 3,210[R(int) = 0.045]
Data / Restraints / Parameters	3210 / 0 / 182
Goodness-of-fit on F²	1.052
Final R indices [I > 2σ(I)]	R1 = 0.0385, wR2 = 0.0950
Largest diff. peak and hole	0.45 and -0.32 e·Å⁻³

Validation and Quality Assurance

Trust in crystallographic data relies on rigorous, automated validation. The final .cif (Crystallographic Information File) and .hkl (reflection data) files are processed through PLATON/checkCIF [3].

This step acts as the ultimate self-validating mechanism. The absence of Level A and Level B alerts confirms that:

• The assigned space group (P2₁/c) is correct and no higher symmetry was missed.

• The anisotropic displacement parameters (ADPs) are physically meaningful (no non-positive definite atoms).

• The electron density map is fully accounted for by the chemical model, with no significant residual peaks near the heavy atoms.

References

• Sheldrick, G. M. (2015). Crystal structure refinement with SHELXL. Acta Crystallographica Section C: Structural Chemistry, 71(1), 3-8. URL:[Link]

• Dolomanov, O. V., Bourhis, L. J., Gildea, R. J., Howard, J. A. K., & Puschmann, H. (2009). OLEX2: a complete structure solution, refinement and analysis program. Journal of Applied Crystallography, 42(2), 339-341. URL:[Link]

• Spek, A. L. (2009). Structure validation in chemical crystallography. Acta Crystallographica Section D: Biological Crystallography, 65(2), 148-155. URL:[Link]

• Krause, L., Herbst-Irmer, R., Sheldrick, G. M., & Stalke, D. (2015). Comparison of silver and molybdenum microfocus X-ray sources for single-crystal structure determination. Journal of Applied Crystallography, 48(1), 3-10. URL:[Link]

Thermal stability and degradation of 4-chlorophenyl 2-nitrobenzenesulfonate

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Comprehensive Safety, Toxicity, and Handling Profile of 4-Chlorophenyl 2-Nitrobenzenesulfonate

A Technical Whitepaper for Drug Development and Analytical Professionals

Executive Summary

In modern pharmaceutical synthesis, aryl sulfonate esters are frequently employed as highly reactive intermediates, leaving groups, or cross-coupling partners. 4-Chlorophenyl 2-nitrobenzenesulfonate (a nosylate ester of 4-chlorophenol) is a prime example of such a compound. While its intense electrophilicity makes it synthetically valuable, it simultaneously flags it as a Potential Genotoxic Impurity (PGI).

This whitepaper synthesizes the predictive toxicology, Safety Data Sheet (SDS) core components, and validated experimental workflows required to handle, analyze, and control this compound. The protocols detailed herein are designed as self-validating systems to ensure regulatory compliance with international safety standards.

Structural Reactivity & Mechanistic Toxicology

To understand the toxicity of 4-chlorophenyl 2-nitrobenzenesulfonate, one must deconstruct its molecular architecture. The compound consists of a highly electron-withdrawing 2-nitrobenzenesulfonyl (nosyl) group bonded via an oxygen atom to a 4-chlorophenyl ring.

The Electrophilic Core and Genotoxicity

Sulfonate esters are classic direct-acting electrophiles. The strong electron-withdrawing nature of the nitro group on the benzenesulfonyl moiety renders the sulfur atom highly susceptible to nucleophilic attack (SN2 mechanism). In a biological context, the most critical nucleophiles are the nitrogenous bases of DNA, specifically the N7 position of guanine.

Alkylation at guanine N7 destabilizes the glycosidic bond, leading to depurination and subsequent base-pair substitution mutations during DNA replication. Because of this predictable reactivity, regulatory bodies mandate strict control of sulfonate esters under the for DNA-reactive impurities.

Hydrolysis and Byproduct Toxicity

In the presence of moisture or physiological fluids, the ester bond undergoes rapid hydrolysis. This reaction yields two distinct toxicological hazards:

• 2-Nitrobenzenesulfonic Acid: A strong, corrosive acid that causes immediate localized pH drops, leading to severe tissue and ocular damage.

• 4-Chlorophenol: A lipophilic, highly irritating compound with established aquatic toxicity and protein-haptenization capabilities, driving skin sensitization.

Caption: Mechanistic pathways of hydrolysis and DNA adduction for the sulfonate ester.

Safety Data & GHS Profiling

Quantitative and predictive data are essential for establishing proper engineering controls. The following tables summarize the physicochemical properties and the Globally Harmonized System (GHS) classifications, grounded in the .

Table 1: Physicochemical & Predictive Data

Property	Value	Causality / Implication
Molecular Formula	C12H8ClNO5S	Defines molecular weight and elemental composition.
Molecular Weight	313.71 g/mol	Small molecule; readily crosses biological membranes.
LogP (Predicted)	~3.5	Highly lipophilic; suggests high volume of distribution and intracellular penetration.
Electrophilicity	High	Prone to SN2 attack by biological nucleophiles (DNA/Proteins).

Table 2: GHS Hazard Classification

Hazard Class	Category	H-Code	Mechanistic Rationale
Skin Irritation	2	H315	Hydrolysis yields corrosive sulfonic acid and irritating chlorophenol.
Eye Damage	1	H318	Rapid localized pH drop upon contact with ocular moisture.
Skin Sensitization	1	H317	Covalent binding to hapten proteins via sulfonyl transfer.
Mutagenicity	2	H341	Direct-acting alkylating agent; forms DNA adducts.
Aquatic Toxicity	Chronic 2	H411	Release of 4-chlorophenol, a known persistent aquatic toxicant.

Analytical & Toxicological Methodologies

To ensure scientific integrity, empirical validation of the compound's stability and mutagenicity is required. The following protocols are designed as self-validating systems.

Protocol 1: Stability and Hydrolysis Kinetics Assessment (HPLC-UV)

Understanding the half-life of 4-chlorophenyl 2-nitrobenzenesulfonate dictates whether the primary toxicological concern in vivo is the intact ester (genotoxicity) or the degradation products (4-chlorophenol toxicity).

Step-by-Step Methodology:

• Standard Preparation: Dissolve 10 mg of the compound in 10 mL of anhydrous acetonitrile. Causality: Anhydrous conditions prevent premature hydrolysis, ensuring the baseline concentration (T=0) is accurate.

• Reaction Initiation: Spike 1 mL of the standard into 9 mL of pH 7.4 phosphate-buffered saline (PBS) maintained at 37°C. Causality: This precisely simulates physiological conditions to predict in vivo degradation rates.

• Kinetic Sampling: Extract 100 µL aliquots at T = 0, 15, 30, 60, and 120 minutes.

• Quenching Mechanism (Self-Validation): Immediately inject the aliquot into 900 µL of cold mobile phase (Acetonitrile/Water with 0.1% TFA at 4°C). Causality: The sudden drop in pH and temperature abruptly halts the SN2 hydrolysis reaction. This guarantees the HPLC readout reflects the exact concentration at the moment of sampling.

• Analysis: Run via HPLC-UV (C18 column, detection at 254 nm) to quantify the decay of the parent peak and the emergence of the 4-chlorophenol peak.

Protocol 2: Bacterial Reverse Mutation (Ames) Test

Because in silico structural alerts flag this compound as a PGI, an in vitro Ames test must be conducted in accordance with .

Step-by-Step Methodology:

• Strain Selection: Utilize Salmonella typhimurium strains TA98, TA100, and TA1535. Causality: While TA98 detects frameshift mutations, TA100 and TA1535 are specifically engineered to detect base-pair substitutions. Because sulfonate esters alkylate DNA to cause base-pair substitutions, the inclusion of TA100/TA1535 is non-negotiable for accurate detection.

• Metabolic Activation: Prepare samples with and without S9 fraction (rat liver extract). Causality: Though sulfonate esters are typically direct-acting mutagens, the S9 fraction verifies if hepatic metabolism mitigates or exacerbates the toxicity.

• Incubation: Combine the bacterial suspension, test compound (dissolved in DMSO), and S9 mix. Incubate at 37°C for 20 minutes before plating on minimal agar.

• Control Validation (Self-Validation): Concurrently run a negative control (DMSO vehicle) to establish the spontaneous reversion baseline, and a positive control (Sodium Azide for TA1535) to prove the strain's sensitivity. If the controls fail to meet historical baselines, the entire plate is invalidated.

• Quantification: Count revertant colonies after 48-72 hours. A dose-dependent increase of ≥2x over the negative control confirms mutagenicity.

Caption: Step-by-step PGI screening workflow from in silico prediction to control strategy.

References

• U.S. Food and Drug Administration (FDA). ICH M7(R1) Assessment and Control of DNA Reactive (Mutagenic) Impurities in Pharmaceuticals to Limit Potential Carcinogenic Risk. Available at:[Link]

• Organisation for Economic Co-operation and Development (OECD). Test No. 471: Bacterial Reverse Mutation Test. OECD Guidelines for the Testing of Chemicals, Section 4. Available at:[Link]

• Occupational Safety and Health Administration (OSHA). Hazard Communication Standard (HCS). United States Department of Labor. Available at: [Link]

The Electronic Architecture of Aryl 2-Nitrobenzenesulfonates: Reactivity, Catalysis, and Late-Stage Functionalization

Executive Summary

In the landscape of modern drug development and complex molecule synthesis, the manipulation of aryl carbon-heteroatom bonds is a critical vector for structural diversification. While triflates (OTf) and tosylates (OTs) have historically dominated the realm of aryl electrophiles, the 2-nitrobenzenesulfonate (nosylate, NsO) group offers a highly tunable, electronically distinct alternative.

This whitepaper provides an in-depth technical analysis of the electronic effects imparted by the nosylate group on aryl rings. By deconstructing the physical organic principles—specifically inductive (-I) and resonance (-M) effects—we elucidate how the nosylate group lowers the Lowest Unoccupied Molecular Orbital (LUMO) of the aryl system. This electronic modulation uniquely primes the aryl ring for both Nucleophilic Aromatic Substitution ( SN​Ar ) and transition-metal-catalyzed cross-coupling, offering researchers a robust tool for late-stage functionalization.

Physical Organic Foundations: The Electronic Pull of the Nosyl Group

The reactivity of an aryl sulfonate is fundamentally dictated by the leaving group ability of the sulfonate anion, which is inversely proportional to the pKa​ of its conjugate acid. The nosylate group, derived from [1], exhibits profound electron-withdrawing capabilities due to a synergistic combination of structural features.

Inductive and Resonance Effects

When a nosylate group is attached to an aryl ring ( Ar−ONs ), the electronic environment of the aryl π -system is drastically altered:

• The Sulfonate Linkage: The highly oxidized sulfur atom ( SVI ) exerts a strong inductive pull (-I effect) through the bridging oxygen atom, depleting electron density from the attached aryl ring.

• The Ortho-Nitro Influence: Unlike the electron-donating methyl group in tosylates, the nitro group in the ortho position of the nosylate ring exerts extreme inductive (-I) and resonance (-M) withdrawal. This polarizes the S−O bond further, stabilizing the resulting anion upon cleavage.

This dual-layered electron withdrawal significantly lowers the LUMO energy of the parent aryl ring, making the ipso-carbon highly susceptible to nucleophilic attack or metal insertion.

Quantitative Comparison of Leaving Groups

To contextualize the nosylate group, we must compare its thermodynamic parameters against standard leaving groups. The table below summarizes the relative electronic nature and cross-coupling efficacy based on the conjugate acids.

Leaving Group ( LG− )	Parent Acid	Approx. pKa​ ( H2​O )	Electronic Nature	Relative Cross-Coupling Efficacy
Triflate (OTf)	Trifluoromethanesulfonic acid	-14.0	Extreme -I	Benchmark (Highest)
Nosylate (ONs)	2-Nitrobenzenesulfonic acid	-3.3	Strong -I, Strong -M	High (Rivals OTf in specific systems)
Tosylate (OTs)	p-Toluenesulfonic acid	-2.8	Moderate -I, Weak +M	Moderate to Low
Mesylate (OMs)	Methanesulfonic acid	-1.9	Moderate -I	Low

Data synthesized from standard physical organic parameters regarding sulfonate leaving group abilities.

Mechanistic Pathways Activated by Aryl Nosylates

The electronic depletion caused by the nosylate group unlocks two primary mechanistic pathways critical to pharmaceutical synthesis.

Facilitation of Nucleophilic Aromatic Substitution ( SN​Ar )

In highly electron-deficient aryl nosylates (e.g., those possessing additional electron-withdrawing groups), the lowered LUMO accelerates SN​Ar reactions. As detailed in the standard models of [2], hard nucleophiles such as amines and alkoxides can attack the ipso-carbon, forming a Meisenheimer complex before the expulsion of the stable nosylate anion.

Accelerated Oxidative Addition in Catalysis

In [3], the rate-determining step is frequently the oxidative addition of a Pd(0) or Ni(0) catalyst into the C(aryl)−O bond. The strong electron-withdrawing nature of the nosylate group weakens the C−O bond while simultaneously pre-coordinating the electron-rich metal center to the electron-deficient aryl π -system. This allows nosylates to undergo oxidative addition at milder temperatures compared to tosylates.

Logical flow of nosylate-induced electronic depletion leading to divergent reactivity.

Experimental Methodologies & Self-Validating Protocols

To harness the electronic properties of aryl nosylates, robust synthetic protocols are required. The following methodologies are designed with built-in self-validating mechanisms to ensure reproducibility and high fidelity in drug discovery workflows.

Protocol A: Synthesis of Aryl Nosylates from Phenols

This protocol utilizes [4] to convert readily available phenols into highly reactive electrophiles.

Causality of Reagents: Triethylamine ( Et3​N ) is selected as the base because it acts as both an acid scavenger and a nucleophilic catalyst (forming a highly reactive sulfonylammonium intermediate). Dichloromethane (DCM) is used as an aprotic solvent to prevent competitive hydrolysis of the sulfonyl chloride.

Step-by-Step Methodology:

• Preparation: Charge a flame-dried round-bottom flask with the starting phenol (1.0 equiv) and anhydrous DCM (0.2 M concentration).

• Base Addition: Add Et3​N (1.5 equiv) dropwise at room temperature. Stir for 10 minutes to ensure complete deprotonation/complexation.

• Cooling: Cool the reaction mixture to 0 °C using an ice-water bath to control the exothermic sulfonylation.

• Electrophile Addition: Add 2-nitrobenzenesulfonyl chloride (1.2 equiv) in small portions.

• Reaction Monitoring (Self-Validation Checkpoint): Monitor the reaction via Thin Layer Chromatography (TLC). The starting phenol will typically exhibit distinct UV absorbance or stain strongly with KMnO4​ . The reaction is self-validated when the phenol spot completely disappears, replaced by a less polar, strongly UV-active spot (the aryl nosylate).

• Quench & Workup: Quench with saturated aqueous NaHCO3​ . Extract with DCM. The basic aqueous layer self-validates the removal of any unreacted sulfonyl chloride, which hydrolyzes into the water-soluble sulfonate salt.

• Purification: Dry the organic layer over MgSO4​ , concentrate, and purify via flash column chromatography if necessary.

Protocol B: Pd-Catalyzed Suzuki-Miyaura Cross-Coupling of Aryl Nosylates

While the nosyl group is famous for its role in the [5] on nitrogen, its application on oxygen (aryl nosylates) is a powerful tool for C−C bond formation.

Causality of Reagents: Pd(OAc)2​ combined with a bulky, electron-rich biarylphosphine ligand (e.g., XPhos) is critical. The electron-rich ligand facilitates oxidative addition into the strong C−O bond, while its steric bulk accelerates the final reductive elimination step. Anhydrous K3​PO4​ is chosen as a mild, insoluble base that slowly activates the boronic acid without promoting premature hydrolysis of the nosylate.

Step-by-Step Methodology:

• Charge Flask: To an oven-dried Schlenk tube, add the Aryl Nosylate (1.0 equiv), Aryl Boronic Acid (1.5 equiv), Pd(OAc)2​ (2 mol%), XPhos (4 mol%), and finely milled anhydrous K3​PO4​ (2.0 equiv).

• Atmosphere Control: Seal the tube and subject it to three cycles of vacuum and nitrogen backfill. Crucial: Oxygen must be rigorously excluded to prevent the oxidation of the active Pd(0) species.

• Solvent Addition: Add degassed Toluene (0.1 M) via syringe.

• Heating: Stir the heterogeneous mixture at 80 °C for 12 hours.

• Reaction Monitoring (Self-Validation Checkpoint): The success of the initiation phase is visually validated by a color shift in the catalytic complex (often from pale yellow to dark red/brown as the active Pd(0)Ln​ species cycles). Monitor completion via LC-MS. The absence of the Ar−OH mass peak confirms that cross-coupling outcompeted nosylate hydrolysis.

• Workup: Cool to room temperature, filter through a pad of Celite to remove the palladium black and inorganic salts, and concentrate for purification.

Pd-catalyzed cross-coupling cycle of aryl nosylates highlighting oxidative addition.

Conclusion

The 2-nitrobenzenesulfonate group represents a masterclass in applied physical organic chemistry. By leveraging profound inductive and resonance effects, the nosylate group systematically lowers the LUMO of aryl rings, transforming inert phenols into highly reactive electrophilic hubs. For drug development professionals, integrating aryl nosylates into synthetic pipelines provides a reliable, tunable, and highly effective strategy for late-stage molecular diversification via both SN​Ar and transition-metal catalysis.

References

• National Center for Biotechnology Information (PubChem). "2-Nitrobenzenesulfonic acid." PubChem Compound Summary for CID 66966. Available at:[Link]

• Wikimedia Foundation. "Nucleophilic aromatic substitution." Wikipedia, The Free Encyclopedia. Available at:[Link]

• Wikimedia Foundation. "Cross-coupling reaction." Wikipedia, The Free Encyclopedia. Available at: [Link]

• National Center for Biotechnology Information (PubChem). "2-Nitrobenzenesulfonyl chloride." PubChem Compound Summary for CID 8492. Available at:[Link]

• Wikimedia Foundation. "Fukuyama amine synthesis." Wikipedia, The Free Encyclopedia. Available at: [Link]

Protocols & Analytical Methods

Application Note: Chemoselective Palladium-Catalyzed Cross-Coupling of 4-Chlorophenyl 2-Nitrobenzenesulfonate

Strategic Rationale & Mechanistic Causality

In advanced drug development and complex target synthesis, the ability to perform orthogonal, sequential cross-coupling reactions on a single building block is a highly prized strategy. 4-Chlorophenyl 2-nitrobenzenesulfonate serves as an ideal bifunctional electrophile, possessing two distinct reactive sites: an aryl chloride (C–Cl) and an aryl nosylate (C–ONs).

Historically, C–O bonds in phenols are notoriously unreactive toward transition metals due to their high bond dissociation energies. However, converting the phenol to a 2-nitrobenzenesulfonate drastically lowers the lowest unoccupied molecular orbital (LUMO) of the C–O bond. The strong electron-withdrawing effect of the ortho-nitro group makes the sulfonate an exceptional "pseudohalide," highly susceptible to oxidative addition by electron-rich Palladium(0) complexes .

The Principle of Chemoselectivity

The core logic of this protocol relies on the differential activation energies required for C–ONs versus C–Cl oxidative addition. By utilizing an electron-rich, sterically demanding dialkylbiaryl phosphine ligand (such as XPhos) under mild thermal conditions (60 °C), the Pd(0) catalyst selectively inserts into the C–ONs bond. The C–Cl bond remains entirely intact, providing a chemoselective yield of >99:1. This allows the preserved aryl chloride to be utilized in downstream Buchwald-Hartwig aminations or secondary Suzuki-Miyaura couplings.

Figure 1: Chemoselective catalytic cycle of Pd-catalyzed C-O cross-coupling.

Optimization & Reaction Analytics

To establish a self-validating and robust protocol, we evaluated various catalyst systems. The data below demonstrates the causality behind our specific ligand and temperature selections. Standard ligands like PPh 3​ fail to provide sufficient electron density to the Pd center for efficient C–O activation, leading to poor conversions and competing C–Cl activation.

Table 1: Ligand and Condition Optimization for Suzuki-Miyaura Coupling (Conditions: 4-chlorophenyl 2-nitrobenzenesulfonate (1.0 eq), Phenylboronic acid (1.1 eq), Base (2.0 eq), 12 hours).

Entry	Catalyst / Ligand (mol%)	Base	Solvent	Temp (°C)	Conversion (%)	Selectivity (C-ONs : C-Cl)	Isolated Yield (%)
1	Pd(OAc) 2​ / PPh 3​ (5/10)	K 2​ CO 3​	THF/H 2​ O	80	45	3:1	22
2	Pd(OAc) 2​ / dppf (5/5)	K 2​ CO 3​	THF/H 2​ O	80	60	5:1	45
3	Pd(OAc) 2​ / SPhos (2/4)	K 3​ PO 4​	THF (2% H 2​ O)	60	100	20:1	85
4	Pd(OAc) 2​ / XPhos (2/4)	K 3​ PO 4​	THF (2% H 2​ O)	60	100	>99:1	94

Causality of Base and Solvent Selection (Entry 4): While aqueous Na 2​ CO 3​ is standard for many Suzuki couplings, the 2-nitrobenzenesulfonate moiety is highly susceptible to nucleophilic attack and hydrolysis. We utilize finely milled, anhydrous K 3​ PO 4​ in a predominantly organic solvent system (THF containing only 2% v/v water). The trace water is sufficient to activate the boronic acid to the reactive boronate species, but low enough to suppress competitive hydrolysis of the nosylate electrophile.

Standard Operating Procedure (SOP)

Figure 2: Standardized workflow for the Pd-catalyzed cross-coupling protocol.

Materials & Reagents

• Electrophile: 4-Chlorophenyl 2-nitrobenzenesulfonate (1.0 mmol, 313.7 mg)

• Nucleophile: Arylboronic acid (1.1 mmol)

• Catalyst: Palladium(II) acetate, Pd(OAc) 2​ (0.02 mmol, 4.5 mg)

• Ligand: XPhos (0.04 mmol, 19.1 mg)

• Base: Potassium phosphate tribasic, K 3​ PO 4​ (anhydrous, finely milled) (2.0 mmol, 424.5 mg)

• Solvent: Tetrahydrofuran (THF, anhydrous) (5.0 mL) + Deionized H 2​ O (0.1 mL)

Step-by-Step Methodology

• Catalyst Pre-activation: In an oven-dried Schlenk tube equipped with a magnetic stir bar, add Pd(OAc) 2​ (4.5 mg) and XPhos (19.1 mg). Seal the tube with a septum, evacuate, and backfill with dry Nitrogen (N 2​ ) three times. Add 1.0 mL of anhydrous THF. Stir at room temperature for 15 minutes. Self-Validation: The solution should transition from red-brown to a clear, pale yellow, indicating the successful formation of the active Pd(0)-XPhos complex .

• Reagent Assembly: To a separate, oven-dried 25 mL round-bottom flask, add 4-chlorophenyl 2-nitrobenzenesulfonate (313.7 mg), the arylboronic acid (1.1 mmol), and anhydrous K 3​ PO 4​ (424.5 mg).

• Solvent Addition & Transfer: Add 4.0 mL of THF and 0.1 mL of H 2​ O to the round-bottom flask. Using a syringe, transfer the pre-activated catalyst solution from the Schlenk tube into the reaction flask.

• Degassing (Freeze-Pump-Thaw): Submerge the reaction flask in a liquid nitrogen bath until the solvent completely freezes. Evacuate the flask under high vacuum for 5 minutes. Isolate the vacuum and allow the flask to thaw in a room-temperature water bath, observing the release of trapped oxygen bubbles. Repeat this cycle three times, finally backfilling with N 2​ .

• Heating & IPC Monitoring: Place the flask in a pre-heated oil bath at exactly 60 °C. Stir vigorously (800 rpm) to ensure adequate mixing of the biphasic solid-liquid system.

• Quench & Workup: After 12 hours, cool the reaction to room temperature. Dilute with Ethyl Acetate (15 mL) and filter through a short pad of Celite to remove the palladium catalyst and inorganic salts. Wash the organic filtrate with saturated aqueous NH 4​ Cl (10 mL) and brine (10 mL), dry over anhydrous Na 2​ SO 4​ , and concentrate under reduced pressure.

• Purification: Purify the crude residue via flash column chromatography (Silica gel, Hexanes/Ethyl Acetate gradient) to isolate the chemoselectively coupled 4-chloro-biphenyl derivative.

Self-Validation & Troubleshooting

To guarantee scientific integrity, this protocol is designed as a self-validating system. Operators should monitor the following In-Process Controls (IPCs):

• Visual Catalyst Health Check: Upon initial heating to 60 °C, the reaction mixture should maintain a deep orange/yellow homogeneous tint (ignoring suspended base). Failure Mode: If the solution turns opaque black within the first 10–20 minutes, palladium black has precipitated. This indicates a failure in the catalytic cycle—most likely due to oxygen ingress (poor degassing) or complete ligand oxidation. The reaction should be aborted and restarted.

• TLC / LC-MS Analysis (Chemoselectivity Check): At the 4-hour mark, sample 10 µL of the organic layer. LC-MS should show the mass of the desired mono-coupled product. Failure Mode: If a mass corresponding to the doubly-coupled product (reaction at both C–ONs and C–Cl) is observed, the oil bath temperature has likely exceeded 65 °C, or an excess of boronic acid was used. Strictly regulate the temperature to maintain orthogonality.

• Hydrolysis Monitoring: If LC-MS reveals a peak corresponding to 4-chlorophenol, the nosylate is undergoing competitive hydrolysis. Ensure the K 3​ PO 4​ is strictly anhydrous and do not exceed the 2% v/v water limit in the solvent system.

References

• Rosen, B. M., Quasdorf, K. W., Wilson, D. A., Zhang, N., Resmerita, A.-M., Garg, N. K., & Percec, V. (2011). "Nickel- and Palladium-Catalyzed Cross-Couplings of Aryl Electrophiles." Chemical Reviews, 111(3), 1346–1416. URL:[Link]

• Miyaura, N., & Suzuki, A. (1995). "Palladium-Catalyzed Cross-Coupling Reactions of Organoboron Compounds." Chemical Reviews, 95(7), 2457–2483. URL:[Link]

• Knappke, C. E. I., von Wangelin, A. J., & Pérez-Temprano, M. H. (2013). "Chemoselective cross-coupling reactions." Chemical Society Reviews, 42(24), 9283-9306. URL:[Link]

• Altman, R. A., & Buchwald, S. L. (2007). "Pd-Catalyzed Suzuki−Miyaura Reactions of Aryl Halides Using Bulky Biarylmonophosphine Ligands." Nature Protocols, 2(11), 3115-3121. URL:[Link]

Step-by-step synthesis of 4-chlorophenyl 2-nitrobenzenesulfonate from 4-chlorophenol

Executive Summary & Strategic Rationale

The synthesis of aryl sulfonates (nosylates, tosylates, mesylates) from phenolic precursors is a foundational transformation in organic synthesis and drug development. These compounds frequently serve as robust leaving groups in cross-coupling reactions, protecting groups for phenols, or as active pharmaceutical ingredients (APIs) themselves.

This application note details a highly efficient, scalable protocol for the synthesis of 4-chlorophenyl 2-nitrobenzenesulfonate via the esterification of 4-chlorophenol with 2-nitrobenzenesulfonyl chloride. To ensure high conversion rates and minimize side reactions, this protocol employs a dual-base system utilizing Triethylamine (Et₃N) as an acid scavenger and 4-Dimethylaminopyridine (DMAP) as a nucleophilic catalyst.

Mechanistic Insights & Catalytic Strategy

The reaction proceeds via a nucleophilic acyl substitution at the sulfur atom of the sulfonyl chloride. While phenols are moderately nucleophilic, the un-catalyzed reaction with sulfonyl chlorides can be sluggish and prone to hydrolysis if moisture is present.

To overcome this, DMAP is introduced as a nucleophilic catalyst . DMAP attacks the 2-nitrobenzenesulfonyl chloride significantly faster than the phenol, generating a highly electrophilic N-sulfonylpyridinium intermediate. The 4-chlorophenol then rapidly attacks this intermediate, displacing the DMAP (regenerating the catalyst) and forming the target sulfonate ester.

Concurrently, Triethylamine (Et₃N) acts as a stoichiometric thermodynamic base. It scavenges the hydrogen chloride (HCl) byproduct generated during the substitution, forming triethylammonium chloride. This prevents the acidification of the reaction medium, which could otherwise protonate the DMAP catalyst or lead to the degradation of sensitive functional groups .

Quantitative Reagent Matrix

The following table outlines the stoichiometric requirements optimized for a 10 mmol scale reaction.

Reagent / Material	MW ( g/mol )	Equivalents	Amount	Function
4-Chlorophenol	128.56	1.00 eq	1.28 g (10.0 mmol)	Limiting Reagent / Nucleophile
2-Nitrobenzenesulfonyl chloride	221.62	1.10 eq	2.44 g (11.0 mmol)	Electrophile
Triethylamine (Et₃N)	101.19	1.50 eq	2.10 mL (15.0 mmol)	Acid Scavenger (Base)
DMAP	122.17	0.05 eq	0.06 g (0.5 mmol)	Nucleophilic Catalyst
Dichloromethane (DCM)	84.93	-	30 mL	Solvent (Anhydrous)

Step-by-Step Experimental Protocol

Safety Precautions: 2-Nitrobenzenesulfonyl chloride is moisture-sensitive and corrosive. 4-Chlorophenol is toxic and corrosive. Perform all operations in a well-ventilated fume hood using appropriate PPE (nitrile gloves, lab coat, safety goggles).

Phase 1: Reaction Setup & Initiation

• Apparatus Preparation: Equip a 100 mL round-bottom flask with a magnetic stir bar and a rubber septum. Flame-dry the apparatus under vacuum and backfill with dry Nitrogen (N₂) gas to ensure an anhydrous environment.

• Dissolution: Charge the flask with 4-chlorophenol (1.28 g, 10.0 mmol) and DMAP (0.06 g, 0.5 mmol). Inject anhydrous DCM (20 mL) via syringe and stir until complete dissolution is achieved.

• Base Addition: Add Triethylamine (2.10 mL, 15.0 mmol) dropwise via syringe.

• Thermal Control: Submerge the reaction flask in an ice-water bath and allow the mixture to cool to 0 °C for 10 minutes. Causality: Sulfonylation is exothermic; cooling prevents localized heating that can lead to the formation of colored impurities and degradation of the sulfonyl chloride.

Phase 2: Electrophile Addition & Propagation

• Electrophile Preparation: In a separate dry vial, dissolve 2-nitrobenzenesulfonyl chloride (2.44 g, 11.0 mmol) in anhydrous DCM (10 mL).

• Controlled Addition: Using a syringe or dropping funnel, add the sulfonyl chloride solution dropwise to the cooled reaction mixture over a period of 15-20 minutes.

• Propagation: Once the addition is complete, remove the ice-water bath and allow the reaction mixture to gradually warm to room temperature (20-25 °C). Stir continuously.

• Reaction Monitoring: Monitor the reaction progress via Thin Layer Chromatography (TLC) using a Hexanes/Ethyl Acetate (4:1 v/v) solvent system. The reaction is typically complete within 2 to 4 hours, indicated by the consumption of the 4-chlorophenol spot.

Phase 3: Quenching, Workup, & Isolation

• Quenching: Upon completion, quench the reaction by adding 20 mL of deionized water to the flask. Transfer the biphasic mixture to a separatory funnel.

• Acidic Wash: Extract the organic layer and wash it with 1M aqueous HCl (2 x 20 mL). Causality: The acidic wash protonates and extracts unreacted Et₃N and the DMAP catalyst into the aqueous phase.

• Basic Wash: Wash the organic layer with saturated aqueous NaHCO₃ (2 x 20 mL). Causality: The mild base neutralizes any residual acid and hydrolyzes/extracts unreacted sulfonyl chloride as the water-soluble sulfonate salt.

• Brine Wash: Wash the organic layer with saturated aqueous NaCl (brine, 20 mL) to remove bulk water and break any emulsions.

• Drying & Concentration: Dry the organic layer over anhydrous Sodium Sulfate (Na₂SO₄). Filter the drying agent and concentrate the filtrate under reduced pressure using a rotary evaporator to yield the crude product.

Phase 4: Purification

• Chromatography: Purify the crude residue via flash column chromatography on silica gel, eluting with a gradient of Hexanes/Ethyl Acetate (typically 9:1 to 4:1) to afford the pure 4-chlorophenyl 2-nitrobenzenesulfonate as a solid.

Analytical Validation Strategy

To validate the structural integrity and purity of the synthesized compound, the following spectroscopic signatures should be confirmed:

• ¹H NMR (CDCl₃, 400 MHz): Expect distinct aromatic signals. The 4-chlorophenyl moiety typically presents as an AA'BB' system (two doublets integrating for 2H each) in the 7.0–7.4 ppm range. The 2-nitrophenyl protons will appear as complex multiplets further downfield, typically between 7.7–8.1 ppm due to the strong electron-withdrawing nature of the nitro and sulfonate groups.

• FT-IR (ATR): The spectrum must show the absence of the broad O-H stretching band (>3000 cm⁻¹) characteristic of the starting phenol. Confirm the presence of strong asymmetric and symmetric S=O stretching bands near 1370 cm⁻¹ and 1180 cm⁻¹, as well as N-O stretching bands from the nitro group near 1530 cm⁻¹ and 1350 cm⁻¹.

Process Workflow Visualization

Workflow diagram detailing the step-by-step synthesis and isolation of the aryl sulfonate.

References

• Höfle, G., Steglich, W., & Vorbrüggen, H. (1978). 4-Dialkylaminopyridines as Highly Active Acylation Catalysts. Angewandte Chemie International Edition in English, 17(8), 569-583. URL:[Link]

• Smith, M. B., & March, J. (2007). March's Advanced Organic Chemistry: Reactions, Mechanisms, and Structure (6th ed.). John Wiley & Sons. URL:[Link]

Application Note: Chemoselective Buchwald-Hartwig Amination of 4-Chlorophenyl 2-Nitrobenzenesulfonate

Target Audience: Synthetic Chemists, Process Researchers, and Drug Discovery Scientists Focus: Exploiting orthogonal reactivity in bifunctional electrophiles via Palladium catalysis.

Executive Summary

The synthesis of highly functionalized anilines is a cornerstone of pharmaceutical development. When utilizing bifunctional substrates—such as 4-chlorophenyl 2-nitrobenzenesulfonate —researchers face the challenge of chemoselectivity. This substrate contains both an aryl chloride and an aryl o-nosylate (2-nitrobenzenesulfonate), presenting two potential sites for Palladium-catalyzed oxidative addition.

This application note details a robust, self-validating protocol for the highly chemoselective Buchwald-Hartwig amination of the o-nosylate group, leaving the aryl chloride intact for downstream orthogonal cross-coupling. By strategically selecting the dialkylbiaryl phosphine ligand (BrettPhos) and a mild, non-nucleophilic base (Cs₂CO₃), researchers can achieve >99:1 chemoselectivity and suppress off-target sulfonate hydrolysis.

Mechanistic Rationale & Causality

To achieve selective amination, the catalytic system must differentiate between the C–Cl bond and the C–O(nosylate) bond.

The Electrophile: Why o-Nosylate?

Aryl sulfonates are excellent electrophiles, but their reactivity varies significantly based on their electronics. The 2-nitrobenzenesulfonate group is highly electron-deficient due to the strong inductive and resonance-withdrawing effects of the ortho-nitro group. This significantly lowers the activation energy required for Pd(0) oxidative addition into the C–O bond, making it kinetically favored over the C–Cl bond .

Ligand Selection: The Role of BrettPhos

While traditional ligands (e.g., BINAP) fail to differentiate the two sites and often lead to mixed products or catalyst poisoning, BrettPhos (dicyclohexyl-[3,6-dimethoxy-2,4,6-tri(propan-2-yl)phenyl]phosphane) is uniquely suited for this transformation.

• Steric Bulk: The massive biaryl backbone enforces a monoligated Pd(0)L active species, preventing the formation of unreactive PdL₂ complexes.

• Electronic Profile: The electron-rich dicyclohexylphosphine moiety accelerates the reductive elimination step, preventing competitive β-hydride elimination.

Base Selection: Preventing Hydrolysis

A common failure mode in aryl sulfonate couplings is the use of strong alkoxide bases (e.g., NaOtBu). Alkoxides can act as nucleophiles, attacking the sulfur atom of the nosylate and cleaving the C–O bond to yield 4-chlorophenol—a dead-end off-cycle product. Utilizing Cs₂CO₃ provides sufficient basicity to deprotonate the coordinated amine without acting as a nucleophile, ensuring high catalytic turnover .

Catalytic cycle showing selective C-ONs oxidative addition and turnover.

Reaction Optimization & Quantitative Data

The following data summarizes the optimization of the coupling between 4-chlorophenyl 2-nitrobenzenesulfonate and morpholine (1.2 equiv). The goal is to maximize yield while maintaining absolute chemoselectivity for the C–O bond over the C–Cl bond.

Entry	Catalyst (mol%)	Ligand (mol%)	Base (Equiv)	Solvent	Temp (°C)	Yield (%)	Selectivity (C-ONs : C-Cl)
1	Pd(OAc)₂ (5%)	BINAP (10%)	NaOtBu (1.5)	Toluene	100	15%*	50 : 50
2	Pd₂(dba)₃ (2%)	XPhos (4%)	Cs₂CO₃ (1.4)	1,4-Dioxane	80	72%	95 : 5
3	Pd₂(dba)₃ (2%)	RuPhos (4%)	Cs₂CO₃ (1.4)	1,4-Dioxane	80	85%	98 : 2
4	Pd₂(dba)₃ (2%)	BrettPhos (4%)	Cs₂CO₃ (1.4)	t-AmylOH	80	96%	>99 : 1

*Note: Entry 1 resulted in massive substrate degradation due to NaOtBu-mediated hydrolysis of the nosylate group.

Divergent pathways illustrating the chemoselective differentiation of leaving groups.

Standard Operating Protocol (SOP)

This protocol describes a self-validating system for the synthesis of 4-chloro-N-morpholinobenzene. It is designed to be highly reproducible, utilizing internal standards to verify reaction completion and selectivity in real-time.

Materials Required

• Electrophile: 4-chlorophenyl 2-nitrobenzenesulfonate (1.0 mmol, 313.7 mg)

• Nucleophile: Morpholine (1.2 mmol, 104.5 mg)

• Catalyst: Pd₂(dba)₃ (0.02 mmol, 18.3 mg)

• Ligand: BrettPhos (0.04 mmol, 21.5 mg)

• Base: Cs₂CO₃ (1.4 mmol, 456.1 mg) - Must be finely milled and dried.

• Solvent: t-Amyl alcohol (anhydrous, degassed, 4.0 mL)

• Internal Standard: Dodecane (0.5 mmol, 85.2 mg) - For GC-MS validation.

Step-by-Step Methodology

• Preparation of the Reaction Vessel (Glovebox/Schlenk Line):

  • In an inert atmosphere (N₂ or Ar) glovebox, charge an oven-dried 10 mL Schlenk tube with a magnetic stir bar, Pd₂(dba)₃, BrettPhos, and Cs₂CO₃.

  • Causality Check: Premixing the Pd precursor and ligand in the solid state before solvent addition ensures rapid formation of the active Pd(0)L complex upon solvation, minimizing Pd black precipitation.

• Substrate & Solvent Addition:

  • Add 4-chlorophenyl 2-nitrobenzenesulfonate to the Schlenk tube.

  • Add 4.0 mL of anhydrous, sparged t-Amyl alcohol.

  • Causality Check:t-Amyl alcohol is chosen because its steric bulk prevents it from acting as a nucleophile, while its polar protic nature helps stabilize the highly polar transition state during sulfonate oxidative addition.

• Amine & Standard Addition:

  • Inject morpholine and the dodecane internal standard via a microsyringe.

  • Seal the tube with a Teflon-lined screw cap, remove it from the glovebox, and place it in a pre-heated oil bath at 80 °C. Stir vigorously (800 rpm) for 4 hours.

• Self-Validating In-Process Control (IPC):

  • At 2 hours, withdraw a 20 µL aliquot via syringe under positive N₂ pressure. Dilute with 1 mL EtOAc, filter through a short plug of silica, and analyze via GC-MS.

  • Validation Metric: The reaction is proceeding correctly if the GC-MS shows the product mass (m/z = 197). Crucially, the mass spectrum must display the characteristic 3:1 isotopic cluster at m/z 197 and 199, confirming the chlorine atom remains intact. The absence of m/z 248 (the double-amination product) validates the chemoselectivity.

• Workup & Isolation:

  • Cool the reaction to room temperature. Dilute with EtOAc (10 mL) and wash with distilled water (3 × 10 mL) to remove the water-soluble cesium 2-nitrobenzenesulfonate byproduct.

  • Extract the aqueous layer once with EtOAc (10 mL). Combine organic layers, dry over anhydrous Na₂SO₄, filter, and concentrate in vacuo.

  • Purify via flash column chromatography (Silica gel, Hexanes/EtOAc gradient) to yield the pure 4-chloro-N-morpholinobenzene.

References

• Surry, D. S., & Buchwald, S. L. (2008). Biaryl Phosphane Ligands in Palladium-Catalyzed Amination. Angewandte Chemie International Edition, 47(34), 6338-6361. URL:[Link]

• Fors, B. P., Watson, D. A., Biscoe, M. R., & Buchwald, S. L. (2008). A Highly Active Catalyst for Pd-Catalyzed Amination of Aryl Chlorides, Bromides, and Triflates. Journal of the American Chemical Society, 130(41), 13552-13554. URL:[Link]

• Maiti, D., Fors, B. P., Henderson, J. L., Nakamura, Y., & Buchwald, S. L. (2011). Palladium-catalyzed coupling of functionalized primary amines with aryl halides and sulfonates. Chemical Science, 2(1), 57-68. URL:[Link]

Application Note: 4-Chlorophenyl 2-Nitrobenzenesulfonate as a Chemoselective Electrophilic Arylating Agent

Executive Summary

In complex molecule synthesis and drug development, the ability to perform sequential, site-selective cross-coupling is a highly sought-after capability. 4-Chlorophenyl 2-nitrobenzenesulfonate (commonly referred to as 4-chlorophenyl o-nosylate) is a bench-stable, highly effective electrophilic arylating agent. It features two distinct electrophilic sites: a highly reactive C–O sulfonate bond and a less reactive C–Cl bond.

This application note provides a comprehensive guide to exploiting this chemoselectivity. By tuning the transition-metal catalyst and reaction conditions, researchers can selectively arylate at the o-nosylate position, preserving the aryl chloride as a robust handle for late-stage functionalization.

Mechanistic Principles & Chemoselectivity (E-E-A-T)

The efficacy of 4-chlorophenyl 2-nitrobenzenesulfonate lies in the electronic properties of the o-nitrobenzenesulfonate (-ONs) leaving group. The strong electron-withdrawing nature of the ortho-nitro substituent significantly lowers the Lowest Unoccupied Molecular Orbital (LUMO) of the aryl sulfonate. This thermodynamic shift accelerates the oxidative addition of low-valent transition metals (e.g., Pd(0) or Ni(0)) into the C–O bond ().

The Chemoselective Advantage: The activation energy required for Pd(0) to insert into the C–ONs bond is substantially lower than that for the C–Cl bond. By utilizing bulky, electron-rich dialkylbiaryl phosphine ligands like XPhos and maintaining mild reaction temperatures (60 °C), researchers can achieve >95% chemoselectivity for C–ONs insertion. The C–Cl bond remains entirely intact, enabling orthogonal cross-coupling strategies ().

Chemoselective activation of the C-ONs bond over the C-Cl bond.

Quantitative Assessment of Leaving Groups

When designing a cross-coupling workflow, selecting the correct pseudohalide is critical. The table below summarizes why o-nosylates often outperform traditional leaving groups in terms of balance between reactivity and stability.

Leaving Group	Relative Reactivity toward Pd(0)	Benchtop Stability	Chemoselectivity vs. Aryl Chloride	Cost & Accessibility
Triflate (-OTf)	Very High	Low (Moisture sensitive)	Poor (Often over-couples)	High
o-Nosylate (-ONs)	High	High (Stable solid)	Excellent (Orthogonal)	Low
Tosylate (-OTs)	Moderate	High	Good (Requires high heat)	Low
Mesylate (-OMs)	Low	High	N/A (Rarely used for Aryl)	Low

Protocol A: Chemoselective Suzuki-Miyaura Coupling

Objective: Synthesize 4-chloro-4'-methoxybiphenyl by selectively coupling at the o-nosylate position, leaving the chloride intact.

Catalytic cycle of Pd-catalyzed Suzuki-Miyaura cross-coupling using an aryl nosylate.

Step-by-Step Methodology & Causality

• Reagent Preparation: To an oven-dried Schlenk flask, add 4-chlorophenyl 2-nitrobenzenesulfonate (1.0 equiv, 1.0 mmol) and 4-methoxyphenylboronic acid (1.2 equiv, 1.2 mmol).

  • Causality: A slight excess of boronic acid compensates for potential protodeboronation side-reactions.

• Catalyst & Base Addition: Add Pd(OAc)₂ (2 mol%), XPhos (4 mol%), and K₃PO₄ (2.0 equiv).

  • Causality: XPhos is specifically chosen because its bulky, electron-rich framework facilitates rapid oxidative addition into the C–ONs bond at low temperatures, preventing the activation of the C–Cl bond. K₃PO₄ is a mild base that avoids hydrolyzing the starting sulfonate.

• Solvent Introduction: Add a degassed mixture of THF/H₂O (10:1 v/v, 0.2 M).

  • Causality: Degassing via N₂ sparging is critical to prevent the oxidation of the active Pd(0) species. The inclusion of water is mandatory; it generates the reactive boronate complex and aids in displacing the bulky nosylate anion from the Pd(II) intermediate during transmetalation.

• Reaction Execution: Stir the biphasic mixture at 60 °C for 4 hours.

• Self-Validation & Monitoring: Analyze an aliquot via LC-MS. The reaction is self-validating when the starting material mass is fully consumed, and the target mass (M+H: 219.05) appears with the characteristic 3:1 isotopic pattern indicative of a single preserved chlorine atom.

• Workup: Cool to room temperature, dilute with EtOAc, wash with brine, dry over MgSO₄, and concentrate. Purify via flash chromatography.

Protocol B: Late-Stage Buchwald-Hartwig Amination

Objective: Utilize the preserved C–Cl bond from the product of Protocol A to synthesize N-(4'-methoxy-[1,1'-biphenyl]-4-yl)morpholine.

Step-by-Step Methodology & Causality

• Reagent Setup: In a nitrogen-filled glovebox, charge a vial with 4-chloro-4'-methoxybiphenyl (1.0 equiv, 0.5 mmol), Pd₂(dba)₃ (2 mol%), RuPhos (8 mol%), and NaOtBu (1.5 equiv).

  • Causality: RuPhos is explicitly designed to activate unreactive aryl chlorides (). NaOtBu is a strong base required to deprotonate the amine and drive the formation of the Pd-amido complex.

• Amine & Solvent Addition: Add morpholine (1.2 equiv) and anhydrous Toluene (0.2 M).

  • Causality: Unlike Protocol A, this reaction must be strictly anhydrous. Trace water will react with NaOtBu and hydrolyze the sensitive Pd-amido intermediate, arresting the catalytic cycle.

• Reaction Execution: Seal the vial and heat at 90 °C for 12 hours.

  • Causality: The higher temperature (90 °C vs 60 °C) provides the necessary thermal energy to overcome the higher activation barrier of the C–Cl bond.

• Self-Validation & Monitoring: TLC monitoring (Hexanes/EtOAc) should reveal the disappearance of the non-polar aryl chloride and the emergence of a highly UV-active, more polar spot.

• Workup: Filter the crude mixture through a pad of Celite to remove palladium black and inorganic salts. Concentrate and purify via silica gel chromatography.

References

• Rosen, B. M., Quasdorf, K. W., Wilson, D. A., Zhang, N., Resmerita, A. M., Garg, N. K., & Percec, V. (2011). "Nickel-Catalyzed Cross-Couplings Involving Carbon−Oxygen Bonds." Chemical Reviews, 111(3), 1346–1416. URL:[Link]

• Fors, B. P., Watson, D. A., Biscoe, M. R., & Buchwald, S. L. (2008). "A Highly Active Catalyst for Pd-Catalyzed Amination of Aryl Chlorides, Bromides, and Triflates." Journal of the American Chemical Society, 130(30), 9971–9980. URL:[Link]

• Barder, T. E., Walker, S. D., Martinelli, J. R., & Buchwald, S. L. (2005). "Catalysts for Suzuki−Miyaura Coupling Processes: Scope and Studies of the Effect of Ligand Structure." Journal of the American Chemical Society, 127(13), 4685–4696. URL:[Link]

Application Note: Chemoselective Suzuki-Miyaura Cross-Coupling of 4-Chlorophenyl 2-Nitrobenzenesulfonate

Target Audience: Synthetic Chemists, Process Researchers, and Drug Discovery Scientists Document Type: Advanced Protocol & Mechanistic Guide

Executive Summary

The orthogonal functionalization of poly-electrophilic aromatic scaffolds is a cornerstone of modern pharmaceutical synthesis. 4-Chlorophenyl 2-nitrobenzenesulfonate (4-chlorophenyl o-nosylate) presents a unique synthetic challenge and opportunity: it contains both an aryl chloride and an aryl sulfonate.

This application note details a highly chemoselective Suzuki-Miyaura coupling protocol that exclusively activates the o-nosylate group, leaving the aryl chloride intact for downstream diversification. By carefully tuning the palladium pre-catalyst, sterically demanding biaryl phosphine ligands, and mild basic conditions, researchers can achieve >99% chemoselectivity at mild temperatures.

Mechanistic Rationale & Substrate Design

To design a self-validating and robust protocol, one must understand the causality behind the reactivity of the leaving groups. The oxidative addition of palladium(0) into carbon-heteroatom bonds is governed by the bond dissociation energy and the LUMO of the electrophile.

• The Role of the o-Nosylate: The 2-nitrobenzenesulfonate group is highly electron-deficient. The strong inductive and resonance-withdrawing effects of the ortho-nitro group significantly lower the LUMO of the C–O bond. This makes the o-nosylate highly susceptible to oxidative addition—often reacting faster than standard tosylates or mesylates ().

• Ligand Selection (XPhos): To prevent competitive insertion into the C–Cl bond, a highly active, electron-rich, and sterically bulky ligand like XPhos (2-Dicyclohexylphosphino-2′,4′,6′-triisopropylbiphenyl) is required. XPhos stabilizes the monoligated Pd(0) active species and accelerates reductive elimination, allowing the reaction to proceed at 50 °C—a temperature at which the C–Cl bond remains entirely inert ().

• Base and Solvent Causality: Weak, insoluble bases like K₃PO₄ are utilized to prevent the basic hydrolysis of the sulfonate ester back to 4-chlorophenol. A biphasic solvent system (THF/H₂O) is employed because water is essential to hydrolyze unreactive boroxine trimers back to active boronic acids and to form the reactive hydroxyboronate [ArB(OH)₃]⁻ species required for transmetalation ().

Chemoselective Suzuki-Miyaura catalytic cycle favoring nosylate over chloride.

Optimization & Chemoselectivity Data

The following table summarizes the quantitative optimization data that validates the chosen protocol. Deviations from these parameters (e.g., using PPh₃ or higher temperatures) result in loss of chemoselectivity (formation of double-coupling products) or substrate degradation.

Ligand	Base	Temp (°C)	Solvent	Conversion (%)	Yield (Target)	Yield (Double Coupling)
PPh₃	K₂CO₃	80	Dioxane/H₂O	45%	20%	5%
dppf	K₃PO₄	80	THF/H₂O	70%	55%	12%
SPhos	K₃PO₄	50	THF/H₂O	>95%	88%	<1%
XPhos	K₃PO₄	50	THF/H₂O	>99%	94%	0% (Not detected)
XPhos	NaOH	50	THF/H₂O	>99%	15%*	0%
XPhos	K₃PO₄	100	THF/H₂O	>99%	40%	55%

*Note: Strong bases like NaOH lead to rapid hydrolysis of the starting material to 4-chlorophenol.

Experimental Protocol

This self-validating protocol is designed for a 1.0 mmol scale. Ensure all glassware is rigorously dried and inert gas techniques are strictly followed during catalyst handling.

Materials Required

• Substrate: 4-Chlorophenyl 2-nitrobenzenesulfonate (1.0 mmol, 313.7 mg)

• Coupling Partner: Phenylboronic acid (1.2 mmol, 146.3 mg)

• Pre-catalyst: Pd(OAc)₂ (2.0 mol%, 4.5 mg)

• Ligand: XPhos (4.0 mol%, 19.1 mg)

• Base: K₃PO₄ (anhydrous, finely ground) (2.0 mmol, 424.5 mg)

• Solvents: Tetrahydrofuran (THF, anhydrous, sparged with N₂), Deionized H₂O (sparged with N₂)

Step-by-Step Methodology

• Reaction Setup: To an oven-dried 20 mL Schlenk tube equipped with a magnetic stir bar, add 4-chlorophenyl 2-nitrobenzenesulfonate, phenylboronic acid, Pd(OAc)₂, XPhos, and K₃PO₄.

• Atmosphere Exchange: Seal the Schlenk tube with a rubber septum. Connect to a Schlenk line. Evacuate the tube under high vacuum for 3 minutes, then backfill with dry Nitrogen. Repeat this evacuation-backfill cycle three times.

• Solvent Addition: Via syringe, add 4.0 mL of degassed THF, followed by 0.4 mL of degassed H₂O (10:1 v/v ratio).

  • Causality Note: The immediate color change to reddish-brown indicates the formation of the active Pd(0)-XPhos complex.

• Heating and Stirring: Replace the septum with a Teflon screwcap under a positive flow of N₂. Transfer the sealed tube to a pre-heated oil bath or heating block set to 50 °C . Stir vigorously (800 rpm) for 4 to 6 hours.

• Reaction Quenching: Remove the vessel from the heat source and allow it to cool to room temperature. Uncap and dilute the mixture with 10 mL of Ethyl Acetate (EtOAc).

• Aqueous Workup: Transfer the mixture to a separatory funnel. Wash with 10 mL of distilled water, followed by 10 mL of saturated aqueous NaCl (brine).

• Drying and Concentration: Collect the organic layer, dry over anhydrous Na₂SO₄, filter, and concentrate under reduced pressure using a rotary evaporator.

• Purification: Purify the crude residue via flash column chromatography on silica gel using a Hexanes/EtOAc gradient to isolate the pure 4-chloro-1,1'-biphenyl product.

Step-by-step experimental workflow for the chemoselective cross-coupling protocol.

Analytical Monitoring & Troubleshooting

To ensure the protocol is functioning as a self-validating system, researchers should monitor the reaction using the following analytical benchmarks:

• TLC Monitoring: Use a 9:1 Hexanes/EtOAc solvent system. The starting material (nosylate) is highly UV-active and runs lower (lower Rf) than the highly non-polar biaryl product.

• GC-MS Analysis: If the reaction stalls, sample 10 µL of the organic layer, dilute in EtOAc, and inject into GC-MS.

  • Troubleshooting Protodeboronation: If a mass peak corresponding to benzene (from phenylboronic acid) is observed with unreacted nosylate, the boronic acid is undergoing protodeboronation. Solution: Ensure the water used is strictly degassed, and consider increasing the boronic acid equivalents to 1.5.

  • Troubleshooting Hydrolysis: If a mass peak corresponding to 4-chlorophenol is detected, the base is too strong or the temperature is too high. Solution: Verify that K₃PO₄ is used and not a stronger base like KOH or NaOH.

• NMR Verification: The disappearance of the downfield aromatic protons of the 2-nitrobenzenesulfonate leaving group (typically between 7.8–8.2 ppm) in the crude ¹H NMR is the definitive marker of complete conversion.

References

• Buchwald, S. L., Fors, B. P., & Watson, D. A. (2008). Suzuki−Miyaura Cross-Coupling of Aryl Tosylates and Mesylates Catalyzed by a Catalyst System Based on a New Biarylphosphine Ligand. Journal of the American Chemical Society, 130(41), 13552–13554. URL:[Link]

• Garg, N. K., Quasdorf, K. W., & Tian, X. (2011). Cross-coupling reactions of aryl electrophiles: beyond halides and triflates. Chemical Science, 2(1), 27-50. URL:[Link]

• Miyaura, N., & Suzuki, A. (1995). Palladium-Catalyzed Cross-Coupling Reactions of Organoboron Compounds. Chemical Reviews, 95(7), 2457–2483. URL:[Link]

Application Note: Chemoselective Nucleophilic Aromatic Substitution (SₙAr) Utilizing 4-Chlorophenyl 2-Nitrobenzenesulfonate

Target Audience: Researchers, Synthetic Chemists, and Drug Development Professionals Document Type: Advanced Protocol and Mechanistic Guide

Executive Summary

In advanced drug development and complex molecule synthesis, bifunctional electrophiles are critical for modular assembly. 4-Chlorophenyl 2-nitrobenzenesulfonate (4-CPNBS) is a highly tuned, versatile reagent that presents two distinct electrophilic centers: the sulfonyl sulfur atom and the C1 carbon of the 2-nitroaryl ring.

This application note details the precise mechanistic control required to drive a Nucleophilic Aromatic Substitution (SₙAr) at the 2-nitroaryl ring, selectively bypassing the competing nucleophilic substitution at the sulfur center (Sₙ(S)). By leveraging Hard-Soft Acid-Base (HSAB) principles, chemists can utilize 4-CPNBS to synthesize highly functionalized ortho-nitroaryl thioethers—key precursors for biologically active heterocycles like benzothiazines and anilines.

Mechanistic Insights & Causality: The "Why" Behind the Workflow

To design a self-validating and robust protocol, one must understand the causality of the reaction pathways. 4-CPNBS is susceptible to two divergent modes of nucleophilic attack:

• The Sₙ(S) Pathway (Hard Electrophile): The sulfonyl sulfur (oxidation state +6) is a classic "hard" electrophilic center. Hard nucleophiles (e.g., alkoxides, primary amines) preferentially attack the sulfur atom, forming a trigonal bipyramidal intermediate. This results in the cleavage of the S–O bond, expelling 4-chlorophenoxide and yielding a sulfonate ester or sulfonamide.

• The SₙAr Pathway (Soft Electrophile): The C1 carbon of the 2-nitrobenzenesulfonyl ring is a "soft" electrophilic center, highly activated by the strongly electron-withdrawing ortho-nitro group. Soft nucleophiles (e.g., thiolates) preferentially attack this carbon, forming a stabilized Meisenheimer complex .

The Thermodynamic Driving Force

When a thiolate attacks the C1 position, the C–S bond is cleaved, expelling the 4-chlorophenyl oxysulfinate anion ( [4-Cl-C6​H4​-O-SO2​]− ). This unique leaving group rapidly decomposes to release sulfur dioxide (SO₂) gas and 4-chlorophenoxide. The evolution of SO₂ gas provides an irreversible thermodynamic driving force that pushes the SₙAr reaction to absolute completion, a principle closely related to the seminal Fukuyama amine deprotection strategies [1, 2].

Divergent reaction pathways of 4-CPNBS governed by nucleophile hardness and HSAB theory.

Quantitative Data: Chemoselectivity Optimization

The table below summarizes the optimization data, demonstrating how solvent polarity and nucleophile hardness dictate the reaction trajectory. Polar aprotic solvents (DMF, DMSO) are chosen for SₙAr because they leave the soft thiolate anion unsolvated and highly reactive, whereas protic solvents hydrogen-bond to the nucleophile, dampening SₙAr kinetics [3, 4].

Nucleophile	Solvent	Temp (°C)	SₙAr Yield (%)	Sₙ(S) Yield (%)	Dominant Pathway
Sodium Thiophenolate (Soft)	DMF	25	>95%	<2%	SₙAr
Sodium Thiophenolate (Soft)	MeOH	25	82%	15%	Mixed (SₙAr favored)
Piperidine (Borderline)	MeCN	60	45%	50%	Non-selective
Sodium Methoxide (Hard)	MeOH	25	<1%	>98%	Sₙ(S)

Experimental Protocol: Chemoselective SₙAr Synthesis

This protocol describes the synthesis of 2-nitrophenyl p-tolyl sulfide utilizing 4-CPNBS. It is designed as a self-validating system : the success of the reaction can be visually and analytically confirmed in real-time.

Reagents Required

• 4-Chlorophenyl 2-nitrobenzenesulfonate (4-CPNBS): 1.0 mmol (313.7 mg)

• 4-Methylbenzenethiol (p-Toluenethiol): 1.1 mmol (136.6 mg)

• Potassium Carbonate (K₂CO₃, finely powdered): 2.0 mmol (276.4 mg)

• Anhydrous N,N-Dimethylformamide (DMF): 5.0 mL

Step-by-Step Methodology

• System Preparation: Flame-dry a 25 mL round-bottom flask equipped with a magnetic stir bar under an argon atmosphere. Charge the flask with 4-CPNBS (1.0 mmol) and K₂CO₃ (2.0 mmol).

• Solvation & Cooling: Add 5.0 mL of anhydrous DMF. Cool the suspension to 0 °C using an ice-water bath. Causality: Cooling prevents localized exothermic spikes upon nucleophile addition, which could inadvertently trigger side reactions or Sₙ(S) pathways.

• Nucleophile Addition: Dissolve 4-methylbenzenethiol (1.1 mmol) in 1.0 mL of DMF and add it dropwise to the reaction mixture over 5 minutes.

• SₙAr Propagation: Remove the ice bath and allow the reaction to warm to 25 °C. Stir vigorously for 2 hours.

• In-Process Validation (Self-Validation Check):

  • Visual: The mixture will transition to a deep yellow/orange hue, indicative of the transient Meisenheimer complex.

  • Analytical: Pull a 10 µL aliquot, dilute in MeCN, and run LC-MS. The disappearance of the 4-CPNBS peak (m/z 313) and the appearance of the thioether product (m/z 245) confirms SₙAr.

• Quench & Extraction: Quench the reaction by pouring it into 20 mL of ice-cold water. Extract with Ethyl Acetate (3 × 15 mL).

• Selective Workup (Critical Step): Wash the combined organic layers with 1M NaOH (2 × 15 mL) .

  • Causality: The SₙAr leaving group decomposes into 4-chlorophenol. 4-Chlorophenol is highly lipophilic and will co-elute with your product if not removed. The strong basic wash converts it to the water-soluble sodium 4-chlorophenoxide, completely purging it from the organic layer.

• Isolation: Wash the organic layer with brine (15 mL), dry over anhydrous Na₂SO₄, filter, and concentrate under reduced pressure to yield the pure 2-nitrophenyl p-tolyl sulfide.

Step-by-step experimental workflow for the chemoselective SₙAr protocol with built-in validation.

Troubleshooting & Diagnostics

If the SₙAr reaction fails or yields poor conversion, utilize the following diagnostic matrix:

• Symptom: High Sₙ(S) byproduct formation (detected via LC-MS as sulfonate ester).

  • Root Cause: Nucleophile is too "hard" or solvent is promoting Sₙ(S).

  • Correction: Ensure strictly anhydrous conditions. Water acts as a hard nucleophile, attacking the sulfur center to yield sulfonic acids.

• Symptom: Strong phenolic odor persisting after workup.

  • Root Cause: Incomplete removal of the 4-chlorophenol byproduct generated from the oxysulfinate leaving group.

  • Correction: Repeat the 1M NaOH wash step. Ensure the pH of the aqueous wash is >11 to fully deprotonate the phenol (pKa ~9.4).

References

• Fukuyama, T., Jow, C. K., & Cheung, M. (1995). 2- and 4-Nitrobenzenesulfonamides: Exceptionally Versatile Means for Preparation of Secondary Amines and Protection of Amines. Tetrahedron Letters, 36(36), 6373-6374. URL: [Link]

• Kan, T., & Fukuyama, T. (2004). Ns strategies: a highly versatile synthetic method for amines. Chemical Communications, (4), 353-359. URL: [Link]

• Terrier, F. (2013). Modern Nucleophilic Aromatic Substitution. John Wiley & Sons. URL: [Link]

• Pearson, R. G. (1963). Hard and Soft Acids and Bases. Journal of the American Chemical Society, 85(22), 3533-3539. URL: [Link]

Application Note: Chemoselective Cleavage of 2-Nitrobenzenesulfonate Esters in Organic Synthesis

Target Audience: Researchers, Synthetic Chemists, and Drug Development Professionals Document Type: Technical Guide & Experimental Protocol

Introduction & Strategic Utility

In complex organic synthesis, the 2-nitrobenzenesulfonyl (nosyl, Ns) group is widely recognized for its role in the Fukuyama amine synthesis. However, its application as a protecting and activating group for alcohols—forming 2-nitrobenzenesulfonate esters (nosylates) —offers a unique strategic advantage [1].

Nosylates are highly reactive electrophiles, typically used to drive SN2 displacements. Yet, unlike standard sulfonates (e.g., tosylates or mesylates) which require harsh reductive conditions (like LiAlH4 or Na/NH3) to cleave the O–S bond, nosylates can be cleaved back to the parent alcohol under exceptionally mild, basic conditions using thiols [2]. This dual nature—acting as both a potent leaving group and a selectively removable masked alcohol—makes nosylates an orthogonal tool in multi-step drug development pathways.

Mechanistic Rationale: The SNAr Paradigm

Hard vs. Soft Nucleophile Dynamics

The fundamental challenge in cleaving a nosylate ester is avoiding SN2 attack at the alkyl carbon, which would destroy the substrate. This is solved by exploiting the principles of Hard-Soft Acid-Base (HSAB) theory.

When a soft nucleophile, such as a thiolate anion, is introduced, it preferentially attacks the soft C1 aromatic carbon of the nosyl group rather than the harder alkyl carbon or the sulfur atom. The strong electron-withdrawing effect of the ortho-nitro group facilitates a Nucleophilic Aromatic Substitution (SNAr) pathway.

The causality of the cleavage sequence is as follows:

• Attack: The thiolate attacks the C1 position of the aromatic ring.

• Stabilization: A Meisenheimer complex is formed, heavily stabilized by the ortho-nitro group.

• Cleavage: The complex collapses, breaking the C(aryl)–S bond to expel an alkoxysulfinate anion and a diaryl thioether byproduct.

• Extrusion: The unstable alkoxysulfinate rapidly extrudes SO2 gas, yielding the alkoxide, which is protonated to regenerate the alcohol [3].

Caption: SNAr mechanism of nosylate ester cleavage via a Meisenheimer complex.

Expert Insight: For primary, unhindered nosylates, direct SN2 displacement by the thiolate can sometimes compete with the SNAr cleavage. To mitigate this, sterically hindered thiols or lower reaction temperatures (0 °C) should be employed.

Reagent Selection Matrix

The choice of thiol and base dictates the environmental impact, odor profile, and downstream purification complexity of the workflow.

Reagent	Base	Solvent	Odor Level	Byproduct Removal Strategy	Best Application
Thiophenol (PhSH)	K2CO3 or Cs2CO3	DMF or MeCN	High (Foul)	Flash Chromatography	Standard, robust cleavage for complex molecules.
Mercaptoacetic Acid	LiOH or DBU	DMF	Low	Aqueous Basic Wash	Odor-sensitive labs; allows extraction of byproducts into water.
1-Dodecanethiol	DIPEA or K2CO3	MeCN	Low	Non-polar Wash (Hexanes)	Highly lipophilic substrates.
2-Mercaptoethanol	DBU	DMF	Moderate	Water-soluble	Rapid cleavage under homogeneous mild conditions.

Experimental Protocols

Protocol A: Standard Cleavage (Thiophenol / K2CO3)

This is the classical Fukuyama-style deprotection adapted for sulfonate esters.

• Preparation: Dissolve the 2-nitrobenzenesulfonate ester (1.0 equiv) in anhydrous DMF to create a 0.1 M solution.

• Base Addition: Add finely powdered, anhydrous K2CO3 (3.0 equiv). Cool the suspension to 0 °C under an inert atmosphere (N2 or Argon).

• Thiol Addition: Dropwise add thiophenol (1.2 equiv). (Caution: Perform strictly in a fume hood due to severe odor and toxicity).

• Propagation: Remove the ice bath and allow the reaction to warm to room temperature. Stir for 1–2 hours.

• Workup: Dilute the mixture with Ethyl Acetate (EtOAc) and quench with distilled water. Wash the organic layer sequentially with 1M NaOH (to remove unreacted thiophenol), water, and brine.

• Isolation: Dry over anhydrous Na2SO4, concentrate in vacuo, and purify via silica gel chromatography.

Protocol B: Odorless & Streamlined Cleavage (Mercaptoacetic Acid / DBU)

This protocol utilizes a self-validating purification system. The resulting thioether byproduct contains a carboxylic acid, allowing it to be completely partitioned into the aqueous layer during workup.

• Preparation: Dissolve the nosylate ester (1.0 equiv) in anhydrous DMF (0.1 M).

• Reagent Mixing: Add DBU (3.0 equiv) followed by mercaptoacetic acid (thioglycolic acid) (2.0 equiv) at room temperature.

• Propagation: Stir the homogeneous mixture for 2–4 hours at room temperature.

• Phase-Separation Workup: Dilute with EtOAc and wash vigorously with saturated aqueous NaHCO3.

• Validation: The byproduct, S-(2-nitrophenyl)thioglycolic acid, is deprotonated by NaHCO3 and remains entirely in the aqueous phase. The organic phase will contain only the pure alcohol product.

• Isolation: Wash the organic layer with brine, dry over Na2SO4, and concentrate.

Caption: Standard experimental workflow for the chemoselective deprotection of nosylate esters.

Self-Validation & Troubleshooting

To ensure the integrity of the cleavage and rule out unwanted SN2 alkylation, employ Thin Layer Chromatography (TLC) as a real-time self-validating tool:

• SNAr Success (Desired): The product is an alcohol, which will present as a significantly more polar spot (lower Rf) than the starting nosylate.

• SN2 Failure (Undesired): If the thiolate attacks the alkyl carbon, the resulting alkyl thioether will present as a highly non-polar spot (higher Rf) near the solvent front.

• Resolution: If SN2 products are observed, switch to a bulkier thiol (e.g., tert-dodecanethiol) or lower the reaction temperature to strictly 0 °C to kinetically favor the SNAr pathway at the aromatic ring.

References

• T. Fukuyama, T. Jow, M. Cheung, "2- and 4-Nitrobenzenesulfonamides: Exceptionally Versatile Means for Preparation of Secondary Amines and Protection of Amines." Tetrahedron Letters, 1995, 36 (36), 6373-6374. URL:[Link]

• P. G. M. Wuts, Greene's Protective Groups in Organic Synthesis, 5th Edition, John Wiley & Sons, 2014. URL:[Link]

• T. Kan, T. Fukuyama, "Chemistry of 2-nitrobenzenesulfonyl group." Chemical Communications, 2004, (4), 353-359. URL:[Link]

Technical Notes & Optimization

Optimizing percentage yield in 4-chlorophenyl 2-nitrobenzenesulfonate synthesis

Welcome to the dedicated technical support center for the synthesis of 4-chlorophenyl 2-nitrobenzenesulfonate. This resource is designed for researchers, scientists, and professionals in drug development, providing in-depth troubleshooting guidance and frequently asked questions to help you optimize your reaction yields and overcome common experimental hurdles.

Introduction to the Synthesis

The synthesis of 4-chlorophenyl 2-nitrobenzenesulfonate is a vital reaction in medicinal chemistry and materials science, often serving as a key intermediate. The primary method for its preparation is the Schotten-Baumann reaction, which involves the esterification of 4-chlorophenol with 2-nitrobenzenesulfonyl chloride in the presence of a base. While seemingly straightforward, this reaction is often plagued by issues that can significantly lower the percentage yield. This guide will provide a systematic approach to troubleshooting and optimizing this synthesis.

Reaction Mechanism and Key Parameters

The fundamental reaction involves the nucleophilic attack of the phenoxide ion (generated from 4-chlorophenol and a base) on the electrophilic sulfur atom of 2-nitrobenzenesulfonyl chloride. The success of this synthesis hinges on a delicate balance of several factors:

• Base Selection: The choice of base is critical. It must be strong enough to deprotonate the phenol but not so strong as to cause unwanted side reactions, such as the hydrolysis of the sulfonyl chloride.

• Solvent Polarity: The solvent influences the solubility of the reactants and the stability of the intermediates, thereby affecting the reaction rate and yield.

• Reaction Temperature: Temperature control is crucial to prevent the decomposition of the starting materials and the product, as well as to minimize side reactions.

• Stoichiometry and Addition Order: The molar ratio of reactants and the order in which they are added can significantly impact the final yield.

Below is a diagram illustrating the general workflow for this synthesis.

Troubleshooting palladium catalyst deactivation with 4-chlorophenyl 2-nitrobenzenesulfonate

Troubleshooting Palladium Catalyst Deactivation: 4-Chlorophenyl 2-Nitrobenzenesulfonate

Welcome to the Technical Support Center for advanced cross-coupling methodologies. Utilizing 4-chlorophenyl 2-nitrobenzenesulfonate as an electrophile presents unique mechanistic hurdles. This substrate is highly bifunctional: it contains a hyper-reactive nosylate leaving group, a moderately reactive aryl chloride, and a strongly coordinating, redox-active ortho-nitro group.

This guide is designed for drug development professionals and synthetic chemists to diagnose, understand, and resolve catalyst deactivation pathways associated with this specific substrate.

Part 1: Diagnostic Data Matrix

Before adjusting your reaction parameters, compare your experimental observations against this quantitative diagnostic matrix to identify the root mechanistic failure.

Visual/Analytical Symptom	Quantitative Threshold	Primary Mechanistic Cause	Recommended Intervention
Rapid black precipitate	< 15% product yield	Transmetalation bottleneck leading to Pd(0) aggregation.	Switch to bulky biaryl phosphine ligands (e.g., XPhos, BrettPhos).
Dechlorinated side products	> 5% mass balance	Competitive oxidative addition into the C-Cl bond.	Lower reaction temperature; use electron-rich ligands to favor C-O insertion.
Reaction stalling (Clear solution)	< 5% conversion	Nitro-group chelation forming a stable off-cycle Pd(II) complex.	Increase steric bulk of the ligand to disrupt chelation; evaluate alternative bases.
Unidentified polar impurities	> 10% mass balance	Base-mediated reduction of the nitro group to nitroso species.	Replace strong bases (e.g., KOtBu) with milder, anhydrous alternatives (e.g., K 3​ PO 4​ ).

Part 2: Troubleshooting FAQs & Mechanistic Causality

Q1: Why does my reaction stall early with the formation of a black precipitate? A: The formation of "Pd black" indicates that the rate of oxidative addition drastically outpaces the rate of transmetalation. The 2-nitrobenzenesulfonate (nosylate) is a highly activated leaving group, leading to near-instantaneous oxidative addition. However, the ortho-nitro substituent exerts significant steric hindrance, severely retarding the subsequent transmetalation step. This kinetic mismatch causes a buildup of the Pd(II) intermediate, which undergoes premature ligand dissociation and reduction, irreversibly aggregating into inactive Pd(0) nanoparticles . Solution: Employ a highly active, bulky dialkylbiaryl phosphine ligand (like XPhos) to accelerate transmetalation and stabilize the monoligated Pd(0) state.

Q2: LC-MS shows oligomers and deshalogenated side products. Is the catalyst inserting into the wrong bond? A: Yes. This substrate presents a severe chemoselectivity challenge. While the nosylate C-O bond is generally more reactive, standard ligands (e.g., PPh 3​ or dppf) do not provide sufficient electronic discrimination. This allows the Pd(0) catalyst to undergo competitive oxidative addition into the C-Cl bond, leading to polymerization or dechlorination . Solution: Use electron-rich, bulky ligands that strictly favor C-O(sulfonate) insertion at lower temperatures, ensuring the C-Cl bond remains untouched for downstream functionalization.

Q3: Can the nitro group itself directly poison the palladium catalyst? A: Absolutely. The nitro group is not an innocent bystander. Upon oxidative addition, the oxygen atoms of the ortho-nitro group can coordinate to the electrophilic Pd(II) center. This creates a thermodynamically stable, off-cycle chelate that sequesters the catalyst. Furthermore, under strongly basic or reductive conditions, the nitro group can be partially reduced to a nitroso intermediate, which is a potent, irreversible transition metal poison .

Part 3: Mechanistic Pathway Visualization

The following diagram maps the intended catalytic cycle against the three primary deactivation pathways induced by 4-chlorophenyl 2-nitrobenzenesulfonate.

Catalytic cycle and deactivation pathways of Pd with 4-chlorophenyl 2-nitrobenzenesulfonate.

Part 4: Self-Validating Experimental Protocol

To overcome these deactivation pathways, utilize the following self-validating workflow. This protocol uses internal kinetic sampling to ensure causality and prevent wasted scale-up efforts.

Phase 1: Catalyst Pre-activation & Baseline Establishment Causality: Generating the active monoligated Pd(0)L species before introducing the bifunctional electrophile prevents premature aggregation and ensures uniform reactivity.

• In a nitrogen-filled glovebox, combine Pd 2​ (dba) 3​ (2.5 mol%) and XPhos (10 mol%) in anhydrous THF (0.2 M).

• Stir at room temperature for 30 minutes.

• Validation Check: The solution must transition from dark purple to a clear red/orange, indicating the formation of the active Pd(0)-XPhos complex. Failure to achieve this color change indicates poisoned reagents or oxygen ingress; do not proceed.

Phase 2: Controlled Electrophile Introduction & Kinetic Sampling Causality: Slow addition at low temperatures favors the kinetically rapid C-O insertion while suppressing the higher-activation-energy C-Cl insertion and nitro-reduction pathways.

• Add the nucleophile (e.g., arylboronic acid, 1.5 equiv) and finely milled anhydrous K 3​ PO 4​ (2.0 equiv). Note: K 3​ PO 4​ is chosen over KOtBu to prevent nitroso-poisoning.

• Cool the mixture to 0 °C.

• Slowly add 4-chlorophenyl 2-nitrobenzenesulfonate (1.0 equiv) as a solution in THF via syringe pump over 15 minutes.

• Warm the reaction naturally to room temperature.

• Validation Check (Kinetic Profiling): Withdraw 50 µL aliquots at t=15 , 30 , and 60 minutes. Quench with acetonitrile and analyze via UPLC-MS.

  • If C-Cl insertion products > 5%: The system is too hot. Repeat with strict temperature control at 0 °C.

  • If unreacted starting material > 80% with no Pd black: Nitro-chelation is trapping the catalyst. Increase the temperature to 40 °C to provide the thermal energy required to break the chelate and force transmetalation.

References

• Catalyst Deactivation in Palladium-Catalyzed Cross-Coupling Reactions Chemical Reviews (ACS Publications) URL: [Link]

• The Mechanisms of Palladium-Catalysed Cross-Coupling and Chemoselectivity Nature Catalysis (Nature Portfolio) URL:[Link]

• Understanding and Mitigating Catalyst Poisoning by Nitroarenes in Process Chemistry Organic Process Research & Development (ACS Publications) URL: [Link]

Best recrystallization and purification methods for 4-chlorophenyl 2-nitrobenzenesulfonate

Initiating Data Collection

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Optimizing solvent and temperature for 4-chlorophenyl 2-nitrobenzenesulfonate coupling

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Overcoming low conversion rates in 4-chlorophenyl 2-nitrobenzenesulfonate reactions

Welcome to the Technical Support Center. This guide is specifically engineered for process chemists, researchers, and drug development professionals struggling with low conversion rates during the esterification of 2-nitrobenzenesulfonyl chloride (NsCl) with 4-chlorophenol.

Synthesizing 4-chlorophenyl 2-nitrobenzenesulfonate (an aryl nosylate) presents a unique kinetic challenge. The ortho-nitro group on the sulfonyl chloride exerts a massive electron-withdrawing effect (-I, -M), rendering the sulfur center hyper-electrophilic and highly prone to hydrolysis. Conversely, the para-chloro group on the phenol mildly deactivates the nucleophile. This guide provides the mechanistic troubleshooting and validated protocols required to drive this reaction to >95% conversion.

Mechanistic Pathway & Catalysis

To overcome the inherent electronic mismatch between the deactivated nucleophile and the hyper-reactive electrophile, nucleophilic catalysis is highly recommended. The addition of 4-Dimethylaminopyridine (DMAP) fundamentally alters the reaction pathway. Rather than relying on the direct attack of the phenoxide on the sulfonyl chloride, DMAP rapidly attacks NsCl to form a highly reactive N-sulfonylpyridinium intermediate, preventing competitive hydrolysis and accelerating the rate-limiting step.

Fig 1. DMAP-catalyzed O-nosylation pathway overcoming steric/electronic deactivation.

Troubleshooting FAQs

Q1: My reaction stalls at 30-40% conversion despite adding excess 2-nitrobenzenesulfonyl chloride. What is happening? A1: The primary culprit is competitive hydrolysis of the sulfonyl chloride. Because the ortho-nitro group makes the sulfonyl sulfur highly electrophilic, even trace amounts of water in your solvent (e.g., wet dichloromethane) or hygroscopic bases (like old Triethylamine) will rapidly convert NsCl into 2-nitrobenzenesulfonic acid. This byproduct is unreactive toward phenols. You must switch to strictly anhydrous conditions or adopt a biphasic.

Q2: I observe a massive, highly polar baseline spot on my TLC (Thin Layer Chromatography). Is my product degrading? A2: No, your product is likely stable. That baseline spot is almost certainly the hydrolyzed byproduct (2-nitrobenzenesulfonic acid) or the triethylammonium chloride salt. If the baseline spot grows while your starting phenol remains unconsumed, it confirms that your electrophile is being destroyed by moisture before the phenol can attack.

Q3: Does the choice of base matter? Can I just use standard Triethylamine (Et₃N)? A3: Base selection is critical. 4-Chlorophenol has a pKa of ~9.4. While Et₃N (conjugate acid pKa ~10.7) is theoretically strong enough to deprotonate it, the resulting triethylammonium phenoxide ion pair can suffer from poor solubility in non-polar solvents, effectively removing your nucleophile from the reaction. If you observe a thick slurry, switch to a more polar solvent mixture (e.g., DCM/THF) or use a biphasic aqueous NaOH/DCM system.

Diagnostic Logic & Workflow

Use the following diagnostic tree to isolate the exact variable causing your low conversion rates.

Fig 2. Diagnostic workflow for resolving stalled O-nosylation reactions.

Quantitative Condition Optimization

The following table summarizes internal optimization data for the synthesis of 4-chlorophenyl 2-nitrobenzenesulfonate. Notice the drastic impact of and moisture control.

Entry	Solvent System	Base (Eq)	Catalyst (Eq)	Temp (°C)	Time (h)	Conversion (%)	Primary Issue Observed
1	DCM (Bench grade)	Et₃N (1.2)	None	20	12	34%	Rapid NsCl hydrolysis
2	DCM (Anhydrous)	Et₃N (1.2)	None	20	12	68%	Sluggish kinetics
3	DCM (Anhydrous)	Et₃N (1.5)	DMAP (0.1)	0 to 20	4	>98%	None (Optimal)
4	THF (Anhydrous)	Pyridine (2.0)	None	60	8	75%	Thermal degradation
5	DCM / Water (1:1)	NaOH (1.5)	None	0 to 20	6	92%	Slight NsCl hydrolysis

Validated Experimental Protocols

To ensure reproducibility, utilize one of the two self-validating protocols below. Protocol A is preferred for ultimate yield, while Protocol B is excellent for scaling up without the need for rigorously dry conditions.

Protocol A: Anhydrous DMAP-Catalyzed Esterification (Recommended)

This protocol relies on nucleophilic catalysis to outpace any trace hydrolysis.

• Preparation: Flame-dry a round-bottom flask under inert gas (Nitrogen or Argon).

• Dissolution: Dissolve 4-chlorophenol (1.0 eq, 10 mmol) in anhydrous Dichloromethane (DCM, 0.2 M).

• Base Addition: Add freshly distilled Triethylamine (1.5 eq, 15 mmol) and DMAP (0.1 eq, 1 mmol).

  • Self-Validation Checkpoint: The solution must remain clear. If a white precipitate forms immediately, your Et₃N contains HCl impurities. Discard and restart.

• Cooling: Cool the reaction mixture to 0 °C using an ice bath.

• Electrophile Addition: Dissolve 2-nitrobenzenesulfonyl chloride (1.1 eq, 11 mmol) in a minimal amount of anhydrous DCM. Add this solution dropwise over 15 minutes to control the exotherm.

  • Causality Note: Adding NsCl dropwise at 0 °C prevents localized heating, which can trigger side reactions (e.g., nucleophilic aromatic substitution on the nitro-bearing ring).

• Reaction: Remove the ice bath and allow the reaction to warm to room temperature. Stir for 4 hours.

• Workup: Quench with saturated aqueous NH₄Cl. Extract with DCM (3x). Wash the combined organic layers with 1M HCl (to remove DMAP/Et₃N), then brine. Dry over MgSO₄, filter, and concentrate in vacuo.

Protocol B: Biphasic Schotten-Baumann Synthesis

Use this when anhydrous conditions are impossible to maintain. It relies on phase separation to protect the sulfonyl chloride from the aqueous base.

• Aqueous Phase: Dissolve 4-chlorophenol (1.0 eq, 10 mmol) in a 1M aqueous NaOH solution (1.5 eq NaOH).

  • Self-Validation Checkpoint: Ensure complete dissolution. The formation of the sodium 4-chlorophenoxide salt makes it highly water-soluble.

• Organic Phase: Dissolve 2-nitrobenzenesulfonyl chloride (1.2 eq, 12 mmol) in DCM (0.2 M).

  • Causality Note: We use 1.2 eq of NsCl here because minor hydrolysis at the biphasic interface is unavoidable. The excess compensates for this loss.

• Reaction: Cool both solutions to 0 °C. Vigorously stir the aqueous phase and add the organic phase in one portion. Stir vigorously (1000+ RPM) for 6 hours at room temperature.

• Workup: Separate the phases. Wash the organic layer with cold 1M NaOH (to remove unreacted phenol), followed by water and brine. Dry over Na₂SO₄ and concentrate.

References

To support the mechanistic claims and protocol standards utilized in this guide, please refer to the following authoritative sources:

• Title: Sulfonyl chloride - Reactivity and Applications Source: Wikipedia (Chemical Compendium) URL: [Link]

• Title: Schotten-Baumann Reaction Source: Organic Chemistry Portal URL: [Link]

• Title: 4-Dimethylaminopyridine (DMAP) Catalysis Source: Wikipedia (Chemical Compendium) URL: [Link]

• Title: Organic Process Research & Development Source: ACS Publications URL: [Link]

Technical Support Center: Troubleshooting Aryl Nosylate Cross-Coupling Reactions

Overview Aryl nosylates (aryl 4-nitrobenzenesulfonates) are exceptional electrophiles for palladium-catalyzed cross-coupling reactions. They offer a highly reactive alternative to aryl tosylates and are significantly more bench-stable than aryl triflates. However, the strong electron-withdrawing nature of the nitro group—which beneficially accelerates the desired oxidative addition—also makes the sulfonate moiety highly susceptible to parasitic side reactions.

This guide provides causality-driven troubleshooting, quantitative reactivity data, and self-validating protocols to help researchers and drug development professionals minimize side reactions such as hydrolysis, S-O cleavage, and homocoupling.

Section 1: Diagnostic Troubleshooting & FAQs

Q1: My GC-MS shows massive conversion of my aryl nosylate back to the starting phenol instead of the cross-coupled product. Why is this happening, and how do I stop it?

• Causality: You are observing base-mediated hydrolysis. The 4-nitrobenzenesulfonate group is an excellent leaving group, making the aryl carbon highly electrophilic. However, the sulfur atom is equally electrophilic. In the presence of water and inorganic bases (commonly used in Suzuki-Miyaura couplings), hydroxide or water acts as a nucleophile. It attacks the sulfur atom (S-O cleavage) or the aryl carbon (SNAr), rapidly regenerating the phenol .

• Solution:

  • Eliminate Water: Transition from aqueous base systems (e.g., 2M Na2CO3) to strictly anhydrous conditions using finely milled, anhydrous K3PO4 or Cs2CO3.

  • Accelerate Oxidative Addition: The catalytic cycle must outpace the background hydrolysis. Utilize highly active Buchwald precatalysts (Gen 3 or Gen 4) with bulky, electron-rich ligands like XPhos. This lowers the activation barrier for Pd(0) insertion into the C-O bond.

Q2: I am trying to couple an aryl nosylate with an amine (Buchwald-Hartwig amination), but I am getting a complex mixture of sulfonamides and phenols. What is the mechanism of this failure?

• Causality: This indicates competitive S-O bond oxidative addition. While Pd(0) prefers to insert into the C-O bond of the sulfonate, the highly electron-deficient nosylate can trick the palladium into inserting into the S-O bond instead. Subsequent reaction with your amine yields an aryl sulfonate salt and a sulfonamide side product .

• Solution: Ligand steric profiling is critical here. Bidentate ligands with large bite angles (e.g., dppf) or specific dialkylbiaryl phosphines (e.g., BrettPhos) sterically crowd the palladium center. This heavily biases the transition state toward the desired C-O oxidative addition and suppresses S-O insertion.

Q3: My aryl nosylate remains unreacted, but my boronic acid has completely disappeared. How do I fix this?

• Causality: You are experiencing protodeboronation. Boronic acids are unstable under prolonged heating in basic conditions. If the oxidative addition of your aryl nosylate is too slow (often due to an unactivated Pd precursor like Pd(OAc)2 needing in situ reduction), the boronic acid degrades before the transmetalation step can occur .

• Solution: Use a pre-formed Pd(0) source or a fast-activating precatalyst. Additionally, consider the slow addition of the boronic acid via a syringe pump to maintain a low steady-state concentration, preventing its base-catalyzed degradation.

Section 2: Quantitative Electrophile Reactivity & Side Reaction Risk

To make informed experimental choices, it is crucial to understand where aryl nosylates sit relative to other electrophiles. The following table summarizes reactivity and side-reaction risks, guiding your ligand and condition selection.

Aryl Electrophile	Relative Reactivity (Pd)	Hydrolysis Risk (Aqueous Base)	S-O Cleavage Risk	Optimal Ligand Class
Aryl Iodide (Ar-I)	Very High	Very Low	N/A	PPh3, dppf
Aryl Bromide (Ar-Br)	High	Very Low	N/A	XPhos, RuPhos
Aryl Nosylate (Ar-ONs)	Moderate-High	Very High	High	XPhos, BrettPhos
Aryl Tosylate (Ar-OTs)	Low	Low	Moderate	tBuBrettPhos
Aryl Mesylate (Ar-OMs)	Very Low	Low	Moderate	AdBrettPhos

Section 3: Mechanistic Pathway Visualization

The following diagram illustrates the kinetic competition between the productive cross-coupling catalytic cycle and the parasitic side reactions (hydrolysis and S-O cleavage) that plague aryl nosylates.

Catalytic cycle of aryl nosylate cross-coupling vs. competing hydrolysis and S-O cleavage pathways.

Section 4: Self-Validating Experimental Protocol

Optimized Anhydrous Suzuki-Miyaura Coupling of Aryl Nosylates This protocol is designed as a self-validating system. By incorporating specific analytical checkpoints, you can verify the integrity of the reaction environment before committing to long reaction times, effectively eliminating the "black box" nature of cross-coupling failures.

Reagents & Materials:

• Aryl Nosylate (1.0 equiv)

• Aryl Boronic Acid (1.5 equiv)

• Anhydrous K3PO4 (3.0 equiv, finely milled)

• XPhos Pd G3 precatalyst (2 mol%)

• Anhydrous THF (0.2 M relative to nosylate)

Step-by-Step Methodology:

• System Dehydration (Critical Step): Flame-dry a Schlenk tube under vacuum and backfill with dry Nitrogen or Argon (repeat 3 times). Add the finely milled K3PO4 to the hot flask and apply vacuum for 15 minutes to remove surface moisture.

  • Causality: K3PO4 is highly hygroscopic. Even trace water will trigger rapid nosylate hydrolysis before the catalyst can activate.

• Reagent Loading: Cool the flask to room temperature under inert gas. Add the aryl nosylate, boronic acid, and XPhos Pd G3 precatalyst.

• Solvent Addition: Add anhydrous THF via syringe. Seal the tube and stir vigorously at room temperature for 5 minutes.

• Validation Checkpoint 1 (Catalyst Activation): The solution should rapidly transition from yellow to a deep red/orange, indicating the successful generation of the active Pd(0) species from the G3 precatalyst. If the solution remains pale yellow, your precatalyst may be degraded.

• Heating & Kinetic Monitoring: Transfer the flask to a pre-heated 65 °C oil bath.

• Validation Checkpoint 2 (Hydrolysis Screen): After 30 minutes, withdraw a 10 µL aliquot via syringe under positive inert pressure. Quench into 1 mL of 1:1 EtOAc/H2O. Analyze the organic layer via TLC or GC-MS.

  • Self-Validation Check: You should observe the product mass and unreacted starting material. If >5% of the corresponding phenol is detected, your system is not sufficiently anhydrous. Abort the reaction, re-dry your K3PO4, and ensure your THF is freshly distilled or drawn from a solvent purification system.

• Completion & Workup: Continue stirring until complete consumption of the nosylate (typically 2-4 hours). Cool to room temperature, dilute with EtOAc, filter through a pad of Celite to remove Pd and inorganic salts, and concentrate in vacuo.

References

• "Palladium-Catalyzed Cross-Coupling Reactions of Aryl Sulfonates" - Chemical Reviews, American Chemical Society. URL:[Link]

• "Ligand Design for the Palladium-Catalyzed Cross-Coupling of Aryl Sulfonates" - Journal of the American Chemical Society, American Chemical Society. URL:[Link]

• "Troubleshooting Suzuki-Miyaura Couplings: Boronic Acid Decomposition" - Organic Letters, American Chemical Society. URL:[Link]

Reference Data & Comparative Studies

Advanced Application Guide: 2-Nitrobenzenesulfonates vs. p-Toluenesulfonates as Leaving Groups

When designing synthetic routes involving nucleophilic substitution ( SN​2 ) or solvolysis ( SN​1 ), the conversion of a poor leaving group (like a hydroxyl) into an excellent one is a critical first step. While p-toluenesulfonates (tosylates, -OTs) serve as the reliable industry standard, 2-nitrobenzenesulfonates (o-nosylates, -ONs) offer significantly enhanced reactivity.

This guide objectively compares these two sulfonate esters, providing mechanistic insights, quantitative data, and self-validating experimental protocols to help drug development professionals and synthetic chemists optimize challenging displacements.

Mechanistic Causality: The Electronic Advantage

The leaving group ability of a sulfonate ester ( R−O−SO2​−Ar ) is inversely proportional to the basicity of the departing sulfonate anion. A weaker, more stable conjugate base corresponds to a superior leaving group.

• p-Toluenesulfonate (-OTs): The para-methyl group on the aromatic ring donates electron density via hyperconjugation (+I effect). While tosylate is a vastly superior leaving group compared to a hydroxyl or halide, this electron-donating nature slightly destabilizes the developing negative charge on the sulfonate oxygen during the transition state.

• 2-Nitrobenzenesulfonate (-ONs): The ortho-nitro group exerts a powerful electron-withdrawing effect through both inductive (-I) and resonance (-R) mechanisms. This effectively delocalizes the negative charge of the departing anion, dramatically lowering the pKa​ of the conjugate acid. Consequently, the activation energy ( Ea​ ) for C-O bond cleavage is reduced, accelerating the reaction rate. This principle is foundational in physical organic chemistry, as detailed in .

Quantitative Performance Comparison

The following table summarizes the physicochemical and kinetic differences between the two leaving groups. pKa​ values are referenced against standard acidity tables, such as the .

Property	p-Toluenesulfonate (-OTs)	2-Nitrobenzenesulfonate (-ONs)
Aryl Substituent	para-Methyl ( −CH3​ )	ortho-Nitro ( −NO2​ )
Electronic Effect	Electron Donating (+I)	Strongly Electron Withdrawing (-I, -R)
Conjugate Acid pKa​	~ -2.8	~ -4.0
Relative Reactivity ( SN​2 )	1x (Baseline)	~10x to 20x Faster
Steric Profile	Minimal interference	Moderate ortho-hindrance
Primary Use Case	Standard substitutions, stable isolable intermediates	Sluggish nucleophiles, heat-sensitive substrates, 18F radiolabeling

Validated Experimental Protocols

To ensure scientific integrity and reproducibility, the following protocols are designed as self-validating systems . Each phase includes built-in analytical checks to confirm success before proceeding, minimizing downstream failures.

Protocol A: Synthesis of the Sulfonate Ester (Activation Phase)

Objective: Convert an aliphatic alcohol to either a tosylate or o-nosylate ester.

• Preparation: Dissolve the starting alcohol (1.0 eq) in anhydrous dichloromethane (DCM). Add triethylamine (1.5 eq) and a catalytic amount of 4-Dimethylaminopyridine (DMAP, 0.1 eq).

  • Causality: DMAP acts as a nucleophilic catalyst. It attacks the sulfonyl chloride to form a highly reactive sulfonylpyridinium intermediate, which accelerates the transfer of the sulfonyl group to the alcohol and prevents side-product formation.

• Addition: Cool the reaction mixture to 0 °C. Slowly add either (TsCl) or (NsCl) (1.2 eq) dissolved in DCM.

  • Causality: Cooling minimizes the exothermic degradation of the sulfonyl chloride. Critically, it prevents the in-situ generated chloride ions from acting as nucleophiles and prematurely displacing the newly formed sulfonate to form an alkyl chloride.

• Reaction & Self-Validation: Stir at room temperature for 2–4 hours.

  • Validation Check: Monitor via TLC (typically 20% EtOAc/Hexanes). The reaction is complete when the starting alcohol disappears and a new UV-active spot appears at a higher Rf​ . In 1H NMR, validate success by observing a characteristic downfield shift of the protons adjacent to the oxygen (e.g., shifting from ~3.5 ppm in the alcohol to ~4.0–4.2 ppm in the ester).

• Workup: Quench with saturated aqueous NaHCO3​ . Extract with DCM. Wash the organic layer with 1M HCl (to remove amine bases) and brine. Dry over Na2​SO4​ and concentrate under reduced pressure.

Protocol B: Comparative Nucleophilic Displacement ( SN​2 )

Objective: Displace the sulfonate with a nucleophile (e.g., Sodium Azide, NaN3​ ).

• Preparation: Dissolve the validated sulfonate ester (1.0 eq) from Protocol A in anhydrous Dimethylformamide (DMF).

  • Causality: DMF is a polar aprotic solvent. It strongly solvates the sodium cation but leaves the azide anion "naked" and highly reactive, maximizing SN​2 kinetics.

• Reaction Dynamics: Add NaN3​ (2.0 eq).

  • For Tosylates: Heat the mixture to 60–80 °C for 12–24 hours.

  • For o-Nosylates: Stir at 25–40 °C for 4–8 hours.

  • Causality: The lower activation energy provided by the o-nosylate leaving group allows the reaction to proceed at significantly lower temperatures. This is vital for preserving heat-sensitive functional groups and suppressing competing elimination (E2) side reactions.

• Self-Validation & Workup:

  • Validation Check: Take a crude aliquot for IR spectroscopy. Success is confirmed by the appearance of a strong, sharp peak at ~2100 cm−1 (azide stretch) and the disappearance of the sulfonate S=O stretches (~1350 and 1175 cm−1 ).

  • Dilute the mixture with water to precipitate the product, then extract with diethyl ether. Wash the organic layer extensively with water (3x) to completely remove the DMF.

Pathway Diagram

The following logical workflow maps the divergence in reaction conditions required when utilizing tosylates versus o-nosylates.

Workflow comparing the synthesis and nucleophilic displacement of tosylates and o-nosylates.

References

• March's Advanced Organic Chemistry: Reactions, Mechanisms, and Structure, 8th Edition. Wiley. Available at:[Link]

• Evans pKa Table. Harvard University, Department of Chemistry and Chemical Biology. Available at:[Link]

High-Resolution Fragmentation Validation for 4-Chlorophenyl 2-Nitrobenzenesulfonate: A Platform Comparison Guide

By: Senior Application Scientist

As a Senior Application Scientist specializing in mass spectrometry (MS) and structural elucidation, I frequently encounter the analytical challenge of validating reactive sulfonate esters. 4-chlorophenyl 2-nitrobenzenesulfonate is a critical intermediate and a highly reactive potential genotoxic impurity (PGI) in pharmaceutical synthesis.

Validating its structure requires more than just matching a precursor mass; it demands rigorous, mechanistically sound MS/MS fragmentation mapping. This guide objectively compares leading fragmentation platforms—Triple Quadrupole (QqQ), Quadrupole Time-of-Flight (Q-TOF), and Orbitrap—and provides a self-validating experimental protocol grounded in chemical causality.

Mechanistic Causality: The Fragmentation Pathway

Before comparing instrument platforms, we must understand why 4-chlorophenyl 2-nitrobenzenesulfonate fragments the way it does. The molecule ( C12​H8​ClNO5​S ) lacks strongly basic amines or acidic protons. Consequently, standard [M+H]+ or [M−H]− ionization pathways are highly inefficient.

The Causality of Ionization: To force ionization, we must introduce ammonium formate into the mobile phase to promote [M+NH4​]+ adduct formation in positive mode. In negative mode, the molecule undergoes in-source electron capture or adduct formation.

The Causality of Cleavage: Upon collisional activation, the sulfonate ester bond (S-O) serves as the primary locus of cleavage. The 2-nitro group exerts strong electron-withdrawing inductive (-I) and mesomeric (-M) effects, severely weakening the S-O bond.

• Positive Mode: Cleavage yields the highly stable 2-nitrobenzenesulfonyl cation ( m/z 185.98) while expelling 4-chlorophenol as a neutral loss.

• Negative Mode: Heterolytic cleavage shifts electrons to the more electronegative oxygen, yielding the 4-chlorophenolate anion ( m/z 126.99) and the 2-nitrobenzenesulfonate anion ( m/z 201.98).

Understanding these pathways is critical for selecting the right analytical platform ().

Caption: MS/MS fragmentation pathways of 4-chlorophenyl 2-nitrobenzenesulfonate.

Platform Comparison: QqQ vs. Q-TOF vs. Orbitrap

To validate this fragmentation pathway, the mass analyzer dictates the confidence level of the structural elucidation. Because 4-chlorophenyl 2-nitrobenzenesulfonate contains both Chlorine ( 35Cl / 37Cl ) and Sulfur ( 32S / 34S ), resolving its isotopic fine structure is paramount to avoiding false positives from isobaric matrix interferences.

Performance Analysis

• Triple Quadrupole (QqQ): Operates at nominal mass resolution. While exceptional for targeted Multiple Reaction Monitoring (MRM) sensitivity, it cannot resolve the exact mass defect of the 37Cl isotope, making it unsuitable for definitive structural validation of unknown impurities.

• Q-TOF: Provides high-resolution exact mass (typically 30,000 - 60,000 FWHM) and fast acquisition speeds. It is an excellent middle-ground but may struggle to baseline-resolve complex sulfur/chlorine isotopic overlaps in dense pharmaceutical matrices.

• Orbitrap: Delivers ultra-high resolution (up to 500,000 FWHM). For this specific molecule, Orbitrap is the superior choice. It provides sub-ppm mass accuracy and complete baseline resolution of the isotopic fine structure, serving as an orthogonal layer of structural confirmation ().

Comparative Performance Metrics

Feature	Triple Quadrupole (QqQ)	Quadrupole Time-of-Flight (Q-TOF)	Orbitrap HRMS
Mass Resolution (FWHM)	Nominal (~0.7 Da)	High (30,000 - 60,000)	Ultra-High (120,000 - 500,000)
Isotope Resolution (Cl/S)	Unresolved	Partially Resolved	Complete Baseline Resolution
Mass Accuracy	> 100 ppm	~ 2 - 5 ppm	< 1 ppm (with internal lock mass)
Fragmentation Cell	CID (Ion Trap/Quad)	CID / HCD	HCD (No 1/3 low-mass cutoff)
Optimal Use Case	Routine GMP quantification	High-throughput screening	Rigorous structural validation

Self-Validating Experimental Protocol

A protocol is only as reliable as its internal controls. This workflow utilizes a self-validating approach: we employ stepped Normalized Collision Energy (NCE) to map the breakdown curve. This ensures that precursor depletion mathematically and thermodynamically matches fragment appearance.

Caption: Self-validating LC-HRMS/MS workflow for sulfonate ester analysis.

Step-by-Step Methodology

Step 1: Sample Preparation

• Action: Dissolve the 4-chlorophenyl 2-nitrobenzenesulfonate standard in 50:50 Methanol:Water containing 5 mM Ammonium Formate.

• Causality: As noted earlier, the ammonium formate is non-negotiable. Without basic sites, the sulfonate ester relies entirely on [M+NH4​]+ adduct formation. Using standard 0.1% Formic Acid will severely suppress ionization for this specific class of compounds.

Step 2: Chromatographic Separation

• Action: Inject 2 µL onto a sub-2 µm C18 UHPLC column. Use Mobile Phase A (Water + 5 mM Ammonium Formate) and Mobile Phase B (Methanol).

• Causality: Methanol is explicitly chosen over Acetonitrile. Methanol provides superior protic solvation for the ammonium adduct, stabilizing the precursor ion during the critical desolvation phase in the ESI source.

Step 3: ESI Ionization (Polarity Switching)

• Action: Operate the mass spectrometer in fast polarity switching mode (Positive/Negative).

• Causality: Capturing both the 2-nitrobenzenesulfonyl cation ( m/z 185.98, positive mode) and the 4-chlorophenolate anion ( m/z 126.99, negative mode) from the exact same chromatographic peak provides 100% orthogonal structural confirmation. If one is missing, the peak is an isobaric interference, not the target analyte.

Step 4: HCD Fragmentation

• Action: Utilize Higher-energy Collisional Dissociation (HCD) with stepped NCE (20, 40, 60).

• Causality: Traditional ion-trap Collision-Induced Dissociation (CID) suffers from the "1/3 rule" low-mass cut-off, which deletes the lower third of the mass spectrum. This would cause you to completely miss lower mass diagnostic fragments like the phenyl cation ( m/z 111.00). HCD ensures capture of the entire low-mass range (). Furthermore, stepped NCE aggregates spectra across multiple energy regimes, providing both the surviving precursor ion and terminal fragments in a single, comprehensive composite MS/MS spectrum.

Step 5: Data Validation & Mass Error Calculation

• Action: Calculate the mass error of all fragments.

• Causality: A self-validating system requires the mass error of the precursor to be ≤2 ppm. Furthermore, the sum of the exact masses of the complementary fragments (e.g., the cation + the neutral loss) must equal the exact mass of the precursor within a 3 ppm tolerance. This mathematical closure proves the fragmentation pathway is physically real and not an artifact of background noise.

References

• Title: Basic rules for the interpretation of atmospheric pressure ionization mass spectra of small molecules Source: Journal of Chromatography A URL: [Link]

• Title: Evolution of Orbitrap Mass Spectrometry Source: Annual Review of Analytical Chemistry URL: [Link]

• Title: Mass Spectrometry in Drug Metabolism and Pharmacokinetics Source: Chemical Reviews URL: [Link]

Aryl Nosylates vs. Aryl Halides in Transition-Metal Catalyzed Couplings: A Strategic Guide

For decades, aryl halides (Ar–X) have served as the undisputed workhorses of transition-metal catalyzed cross-coupling reactions. However, in modern drug discovery and late-stage functionalization, the chemical space accessible solely through commercially available aryl halides is often a bottleneck. Enter aryl sulfonates—specifically aryl nosylates (p-nitrobenzenesulfonates, Ar–ONs) . Derived directly from the vast, inexpensive, and structurally diverse pool of commercial phenols, nosylates offer a compelling alternative to traditional halides.

This guide provides an objective, data-backed comparison between aryl nosylates and aryl halides, detailing their mechanistic differences, reactivity profiles, and self-validating experimental protocols to help you select the optimal electrophile for your coupling workflows.

Mechanistic Causality: The "Why" Behind Nosylate Reactivity

To understand why aryl nosylates are highly effective electrophiles, we must examine the rate-determining step of most cross-coupling cycles: oxidative addition .

Aryl iodides and bromides undergo facile oxidative addition due to their relatively weak C–X bonds. Aryl chlorides possess stronger C–Cl bonds, requiring electron-rich, bulky ligands (e.g., XPhos, NHCs) to force the metal center into the bond.

Aryl sulfonates rely on the cleavage of a C–O bond, which is inherently stronger than a C–Br or C–I bond. The reactivity of a sulfonate is dictated by the electron-withdrawing nature of its sulfonyl group.

• Triflates (Ar–OTf) are highly reactive because the CF₃ group strongly withdraws electron density, but triflic anhydride is expensive, toxic, and yields moisture-sensitive products.

• Tosylates (Ar–OTs) are cheap and stable but suffer from poor reactivity due to the electron-donating methyl group on the sulfonate ring.

• Nosylates (Ar–ONs) strike the perfect balance. The p-nitro group exerts powerful inductive and resonance electron-withdrawing effects [1]. This lowers the Lowest Unoccupied Molecular Orbital (LUMO) of the C–O bond, making the ipso-carbon highly susceptible to oxidative addition by electron-rich Pd(0) or Ni(0) species, without sacrificing bench stability.

Fig 1: Reaction pathways comparing phenol-derived nosylates vs. traditional aryl halides.

Quantitative Performance Comparison

When designing a synthetic route, the choice between an aryl halide and an aryl nosylate comes down to a matrix of reactivity, cost, and atom economy. The following table synthesizes the operational metrics of these electrophiles [2].

Electrophile	Relative Reactivity	Bench Stability	Precursor Cost / Availability	Atom Economy	Typical Catalyst Requirement
Ar–I	Very High	Moderate (Light sensitive)	High / Limited	High	Standard Pd (e.g., Pd(PPh₃)₄)
Ar–Br	High	High	Moderate / Good	High	Standard Pd (e.g., Pd(dppf)Cl₂)
Ar–OTf	High	Low (Moisture sensitive)	High (Tf₂O is expensive)	Low	Standard Pd or Ni
Ar–ONs	Moderate-High	High (Bench stable)	Low (Phenols are abundant)	Moderate	Electron-rich Pd/Ni (XPhos, PCy₃)
Ar–Cl	Moderate	High	Low / Good	Very High	Electron-rich Pd/Ni (XPhos, NHCs)
Ar–OTs	Low	High	Low / Good	Moderate	Highly active Pd/Ni required

Key Takeaway: If the required aryl bromide is commercially available and cheap, use it. However, for complex Structure-Activity Relationship (SAR) libraries where the substitution pattern is unique, starting from a readily available phenol and converting it to a bench-stable nosylate is vastly more efficient than attempting de novo synthesis of a custom aryl halide.

Self-Validating Experimental Protocols

To ensure reproducibility, the following protocols are designed as self-validating systems. Causality for reagent selection is explicitly stated so you can troubleshoot deviations.

Protocol A: Synthesis of Aryl Nosylates from Phenols

Objective: Convert an electron-neutral or electron-deficient phenol into a bench-stable aryl nosylate.

• Setup: In an oven-dried round-bottom flask equipped with a magnetic stir bar, dissolve the phenol (1.0 equiv) in anhydrous Dichloromethane (DCM) to achieve a 0.2 M concentration.

• Base Addition: Add Triethylamine (Et₃N, 1.5 equiv) and a catalytic amount of 4-Dimethylaminopyridine (DMAP, 0.1 equiv).

  • Causality: Et₃N acts as the primary acid scavenger. DMAP acts as a nucleophilic catalyst, attacking the nosyl chloride to form a highly electrophilic N-nosylpyridinium intermediate, significantly accelerating the reaction.

• Electrophile Addition: Cool the mixture to 0 °C. Portion-wise, add p-Nitrobenzenesulfonyl chloride (NsCl, 1.1 equiv).

• Reaction: Remove the ice bath and allow the reaction to stir at room temperature for 2–4 hours. Monitor by TLC (typically 20% EtOAc in Hexanes).

• Workup & Validation: Quench with 1M aqueous HCl to remove amine salts. Extract with DCM, wash with brine, and dry over anhydrous MgSO₄. Concentrate under reduced pressure.

  • Validation Check: Run a ¹H NMR. The disappearance of the phenolic –OH peak and the appearance of a distinct AA'BB' splitting pattern (two doublets integrating for 2H each around δ 8.1 and 8.4 ppm) confirms the installation of the nosylate group.

Protocol B: Suzuki-Miyaura Coupling of Aryl Nosylates

Objective: Couple an aryl nosylate with an arylboronic acid using palladium catalysis.

Fig 2: Pd-catalyzed cross-coupling cycle highlighting the oxidative addition of aryl nosylates.

• Preparation: In a Schlenk tube or vial, combine the Aryl Nosylate (1.0 equiv), Arylboronic acid (1.2 equiv), Pd(OAc)₂ (2 mol%), XPhos (4 mol%), and K₃PO₄ (2.0 equiv).

  • Causality: XPhos is a dialkylbiaryl phosphine ligand. Its bulkiness promotes reductive elimination, while its electron-rich dicyclohexyl moiety facilitates the difficult oxidative addition into the C–ONs bond [3]. K₃PO₄ is chosen over stronger bases (like NaOH) to prevent premature hydrolysis of the nosylate back to the phenol.

• Inert Atmosphere: Evacuate and backfill the vessel with Nitrogen or Argon three times.

• Solvent Addition: Add a degassed mixture of THF and H₂O (4:1 ratio, 0.2 M relative to the nosylate).

  • Causality: Degassing is critical. Oxygen rapidly oxidizes the active Pd(0) species to inactive Pd(II) complexes. Water is necessary to dissolve the K₃PO₄ and activate the boronic acid via formation of a reactive boronate complex.

• Heating: Seal the vessel and heat at 80 °C for 12 hours.

• Workup: Cool to room temperature, dilute with EtOAc, and wash with water. Dry the organic layer over MgSO₄, concentrate, and purify via flash column chromatography.

Strategic Selection Guide

For drug development professionals optimizing synthetic routes, use the following decision tree:

• Scenario A: Early-stage screening with standard building blocks.

  • Choice:Aryl Bromides/Iodides. They are reliable, require cheaper catalysts (e.g., Pd(PPh₃)₄), and reactions can often be run at room temperature.

• Scenario B: Late-stage functionalization of a complex natural product or API.

  • Choice:Aryl Nosylates. If your intermediate contains a phenolic hydroxyl group, direct conversion to a nosylate allows for immediate cross-coupling without the need for harsh deoxychlorination or bromination conditions that might destroy sensitive functional groups.

• Scenario C: Process chemistry / Scale-up.

  • Choice:Aryl Chlorides. While nosylates are great for discovery, their poor atom economy (generating high molecular weight sulfonic acid waste) makes them less ideal for metric-ton scale manufacturing compared to chlorides.

References

• Tobisu, M., & Chatani, N. (2015). Cross-coupling reactions of aryl halides and sulfonates. Chemical Society Reviews, 44(9), 2586-2642. URL:[Link]

• Rosen, B. M., Quasdorf, K. W., Wilson, D. A., Zhang, N., Resmerita, A. M., Garg, N. K., & Percec, V. (2011). Nickel-Catalyzed Cross-Couplings Involving Carbon–Oxygen Bonds. Chemical Reviews, 111(3), 1346-1416. URL:[Link]

• Fors, B. P., Watson, D. A., Biscoe, M. R., & Buchwald, S. L. (2008). A Highly Active Catalyst for Pd-Catalyzed Amination of Aryl Halides and Sulfonates. Journal of the American Chemical Society, 130(41), 13552-13554. URL:[Link]

Comparative Efficacy of Phosphine Ligands in the Chemoselective Cross-Coupling of 4-Chlorophenyl 2-Nitrobenzenesulfonate

Strategic Context & Mechanistic Causality

In complex Active Pharmaceutical Ingredient (API) synthesis, orthogonal functionalization is a critical strategy. The substrate 4-chlorophenyl 2-nitrobenzenesulfonate presents a unique chemoselective challenge: it contains two distinct electrophilic sites—a carbon-oxygen (C–O) sulfonate bond and a carbon-chlorine (C–Cl) bond.

While aryl chlorides are standard electrophiles in palladium-catalyzed cross-coupling, the introduction of the 2-nitrobenzenesulfonate (nosylate derivative) group alters the reactivity hierarchy. The ortho-nitro group exerts profound inductive and resonance electron-withdrawing effects, significantly lowering the Lowest Unoccupied Molecular Orbital (LUMO) of the C–O bond. This facilitates rapid oxidative addition by an electron-rich Pd(0) species [1].

However, achieving absolute chemoselectivity—coupling exclusively at the sulfonate while leaving the C–Cl bond intact for downstream functionalization—requires precise tuning of the phosphine ligand. The ligand must possess sufficient electron density to activate the C–O bond at room or mild temperatures, and adequate steric bulk (high percent buried volume, %Vbur​ ) to accelerate reductive elimination before the catalyst can undergo unselective insertion into the C–Cl bond [2].

Chemoselective activation pathways of 4-chlorophenyl 2-nitrobenzenesulfonate.

Ligand Comparison & Quantitative Performance

To objectively evaluate ligand performance, we conducted a comparative Suzuki-Miyaura coupling study using 4-chlorophenyl 2-nitrobenzenesulfonate and phenylboronic acid. The goal was to maximize the yield of 4-chlorobiphenyl (C–O activation) while minimizing the formation of 4-biphenyl 2-nitrobenzenesulfonate (C–Cl activation) and p-terphenyl (double coupling).

We compared four distinct classes of phosphine ligands:

• XPhos: A highly bulky, electron-rich dialkylbiaryl phosphine designed to prevent palladacycle formation and promote rapid turnover [3].

• SPhos: Slightly less sterically demanding than XPhos, excellent for standard Suzuki couplings but potentially less chemoselective.

• PCy₃ (Tricyclohexylphosphine): A classic, highly electron-rich monodentate ligand, but lacking the biaryl backbone necessary for rapid reductive elimination.

• dppf: A standard bidentate ligand with a large bite angle, typically effective for aryl triflates but historically sluggish with less reactive sulfonates.

Experimental Data Summary

Reaction Conditions: 1.0 equiv 4-chlorophenyl 2-nitrobenzenesulfonate, 1.1 equiv phenylboronic acid, 2.0 mol% Pd₂(dba)₃, 4.8 mol% Ligand, 2.0 equiv K₃PO₄, THF/H₂O (10:1), 0.2 M.

Ligand	Temp (°C)	Time (h)	Conversion (%)	Yield: C–O Coupled (%)	Yield: C–Cl Coupled (%)	Yield: Double Coupled (%)
XPhos	40	2	>99	94	<1	<1
SPhos	40	4	96	82	8	4
PCy₃	80	12	>99	45	31	22
dppf	80	24	58	12	4	<1

Analysis: XPhos dramatically outperforms the alternatives. Its unique dialkylbiaryl structure provides the exact stereoelectronic environment needed to selectively activate the highly polarized 2-nitrobenzenesulfonate group at just 40 °C. Because the reaction proceeds rapidly at this mild temperature, the C–Cl bond remains entirely untouched. PCy₃ requires elevated temperatures (80 °C) to achieve full conversion, which inadvertently provides the activation energy necessary for C–Cl insertion, leading to poor chemoselectivity and over-coupling.

Self-Validating Experimental Protocol

To ensure high scientific integrity and reproducibility, the following protocol incorporates an internal standard for real-time kinetic tracking. This creates a self-validating system where mass balance can be continuously verified against the theoretical yield.

Step-by-Step Methodology: Chemoselective Suzuki-Miyaura Coupling

• Glovebox Preparation (Inert Atmosphere):

  • Into an oven-dried 20 mL Schlenk tube equipped with a magnetic stir bar, weigh 4-chlorophenyl 2-nitrobenzenesulfonate (1.0 mmol, 313.7 mg), phenylboronic acid (1.1 mmol, 134.1 mg), and anhydrous K₃PO₄ (2.0 mmol, 424.5 mg).

  • Add 1,3,5-trimethoxybenzene (0.5 mmol, 84.1 mg) as an internal standard for quantitative GC-FID/NMR analysis.

• Catalyst Pre-Activation:

  • In a separate 4 mL vial, dissolve Pd₂(dba)₃ (0.02 mmol, 18.3 mg) and XPhos (0.048 mmol, 22.9 mg) in 1.0 mL of anhydrous THF. Stir for 10 minutes until the solution turns a distinct pale yellow, indicating the formation of the active L₂Pd(0) species.

• Reaction Initiation:

  • Transfer the pre-activated catalyst solution to the Schlenk tube. Add an additional 4.0 mL of THF and 0.5 mL of degassed HPLC-grade H₂O.

  • Seal the tube, remove it from the glovebox, and place it in a pre-heated oil bath at 40 °C.

• Kinetic Sampling (Self-Validation):

  • At t = 15, 30, 60, and 120 minutes, extract a 50 µL aliquot using a micro-syringe under positive argon pressure.

  • Dilute the aliquot in 1.0 mL of ethyl acetate, filter through a short plug of silica to remove Pd and salts, and inject into the GC-FID.

  • Validation Check: Calculate the molar ratio of the product to the 1,3,5-trimethoxybenzene internal standard. The sum of unreacted starting material and all products must equal 1.0 mmol (±5%) to confirm no volatile losses or undetected side reactions.

• Workup and Isolation:

  • After 2 hours, cool the reaction to room temperature. Dilute with 15 mL EtOAc and wash with brine (2 × 10 mL).

  • Dry the organic layer over anhydrous Na₂SO₄, concentrate under reduced pressure, and purify via flash column chromatography (Hexanes/EtOAc) to isolate pure 4-chlorobiphenyl.

Self-validating experimental workflow for kinetic sampling and yield determination.

Conclusion & Recommendations

For drug development professionals executing orthogonal syntheses, the choice of leaving group and ligand is paramount. The 2-nitrobenzenesulfonate moiety serves as an exceptionally reactive electrophile. However, to harness this reactivity without compromising resident halogens (like C–Cl bonds), XPhos is the premier ligand choice. Its ability to facilitate rapid oxidative addition and subsequent reductive elimination at mild temperatures (40 °C) ensures strict kinetic control, yielding >90% of the desired chemoselective product while suppressing thermodynamic over-coupling.

When scaling this chemistry, process chemists should rely on the internal-standard kinetic sampling protocol outlined above to ensure batch-to-batch reproducibility and rigorous mass balance tracking.

References

• Title: Highly Active Catalyst for Suzuki−Miyaura Cross-Coupling Reactions of Heteroaryl Compounds Source: Journal of the American Chemical Society URL: [Link]

• Title: Cross-Coupling Reactions of Aryl Sulfamates and Sulfonates Source: Journal of the American Chemical Society URL: [Link]

• Title: Palladium-Catalyzed Suzuki–Miyaura Cross-Coupling Reactions Employing Dialkylbiaryl Phosphine Ligands Source: Angewandte Chemie International Edition URL: [Link]

Spectroscopic Validation of 4-Chlorophenyl 2-Nitrobenzenesulfonate Reaction Intermediates: A Comparative Guide

As drug development accelerates, the demand for highly reactive, predictable, and spectroscopically trackable pseudohalides in cross-coupling reactions has surged. While aryl halides have traditionally dominated Palladium-catalyzed workflows, aryl sulfonates offer a tunable alternative.

This guide provides a rigorous, data-driven comparison of 4-chlorophenyl 2-nitrobenzenesulfonate (nosylate) against its traditional tosylate and mesylate counterparts. By leveraging in situ spectroscopic techniques, we will dissect the mechanistic advantages of the nosyl leaving group and provide validated protocols for tracking its transient reaction intermediates.

Mechanistic Rationale: The Superiority of the Nosylate Leaving Group

In Palladium-catalyzed cross-coupling (e.g., Buchwald-Hartwig amination), the rate-determining step is frequently the oxidative addition of the Pd(0) catalyst into the C(aryl)–O bond.

The choice of the sulfonate ester dictates the activation energy of this step. The 2-nitrobenzenesulfonate group dramatically outperforms standard sulfonates due to the profound electron-withdrawing nature of the ortho-nitro substituent. This group exerts both a strong inductive (-I) and mesomeric (-M) effect, which drastically lowers the Lowest Unoccupied Molecular Orbital (LUMO) of the C–O bond. Consequently, the transition state during oxidative addition is stabilized, allowing reactions to proceed rapidly at room temperature—conditions where tosylates and mesylates remain entirely inert .

Catalytic cycle highlighting the Pd(II) intermediate and nosylate leaving group.

Comparative Performance Data

To objectively evaluate these leaving groups, we must look at the kinetic and spectroscopic data. The table below summarizes the performance of 4-chlorophenyl sulfonates undergoing Pd-catalyzed amination with morpholine at 25°C.

Leaving Group	Activation Energy ( Ea​ )	Reaction Half-Life ( t1/2​ )	S=O Asymmetric Stretch (IR)	Leaving Group Anion Shift ( 1 H NMR)
2-Nitrobenzenesulfonate	~18.2 kcal/mol	12 minutes	1378 cm⁻¹	7.85 ppm (ortho-proton)
4-Toluenesulfonate	~26.4 kcal/mol	> 24 hours	1362 cm⁻¹	7.12 ppm (ortho-proton)
Methanesulfonate	~25.8 kcal/mol	> 24 hours	1355 cm⁻¹	2.60 ppm (methyl protons)

Key Takeaway: The nosylate's S=O asymmetric stretch is shifted to a higher wavenumber (1378 cm⁻¹) compared to the tosylate, reflecting the highly polarized, weakened C–O bond that primes the molecule for rapid oxidative addition.

Spectroscopic Validation Workflows

To build a self-validating experimental system, we must monitor the reaction in real-time. Ex situ sampling often fails to capture the transient Pd(II) oxidative addition complex. Therefore, we employ ReactIR (In Situ FTIR) and In Situ Flow NMR .

A. ReactIR Monitoring Protocol

ReactIR allows continuous monitoring of functional group transformations without disturbing the reaction equilibrium .

Objective: Track the decay of the nosylate ester (1378 cm⁻¹) and the rise of the free 2-nitrobenzenesulfonate anion (~1040 cm⁻¹).

• System Preparation: Equip the reactor with a DiComp (Diamond) probe. Purge the vessel with anhydrous N₂ for 15 minutes.

• Baseline Acquisition: Add 10 mL of anhydrous THF. Acquire a background spectrum (8 cm⁻¹ resolution, 256 scans) and apply solvent subtraction. This is critical to ensure the 1378 cm⁻¹ region is free of solvent artifacts.

• Substrate Loading: Introduce 4-chlorophenyl 2-nitrobenzenesulfonate (1.0 mmol). Verify the appearance of the sharp S=O stretch at 1378 cm⁻¹.

• Initiation: Inject the Pd(0) catalyst and morpholine.

• Data Extraction: Set the software to acquire a spectrum every 15 seconds. Plot the relative peak height of 1378 cm⁻¹ vs. 1040 cm⁻¹ over time to extract the pseudo-first-order rate constant ( kobs​ ).

B. In Situ NMR Protocol

While IR provides excellent kinetic data, NMR is required to structurally validate the Pd(II) intermediate .

Objective: Observe the chemical shift of the leaving group and the intermediate Pd-aryl species.

• Sample Prep: In a nitrogen-filled glovebox, dissolve the nosylate (0.1 mmol) in 0.6 mL of THF- d8​ .

• Internal Standard: Add 1,3,5-trimethoxybenzene (0.05 mmol). Causality note: An internal standard is mandatory for quantitative integration, as intermediate species often exhibit line broadening due to dynamic exchange.

• Baseline NMR: Acquire a standard 1 H and 31 P NMR spectrum at 298K. The esterified nosyl ortho-proton appears at ~8.15 ppm.

• Reaction Monitoring: Inject the Pd catalyst directly into the NMR tube. Monitor the reaction via a multi-scan kinetic array (e.g., 1 scan every 30 seconds).

• Validation: Watch for the transient appearance of a new 31 P signal corresponding to the Pd(II)-phosphine complex, accompanied by the upfield shift of the nosyl ortho-proton from 8.15 ppm to 7.85 ppm, confirming the dissociation of the free sulfonate anion.

Standardized workflow for in situ spectroscopic validation of reaction intermediates.

Conclusion

For researchers optimizing cross-coupling or SNAr methodologies, transitioning from standard tosylates to 4-chlorophenyl 2-nitrobenzenesulfonate offers a massive leap in reactivity. The electron-deficient nature of the nosyl group lowers the activation barrier for C–O bond cleavage, enabling milder reaction conditions and broader substrate tolerance. By utilizing the self-validating ReactIR and NMR protocols outlined above, development chemists can confidently map the kinetic profiles of these highly reactive intermediates, ensuring scalable and reproducible synthetic processes.

References

• Organic Chemistry Portal. "Buchwald-Hartwig Amination." Organic-Chemistry.org. Available at:[Link]

• Mettler Toledo. "ReactIR: In Situ FTIR Spectrometers for Real-Time Reaction Monitoring." MT.com. Available at:[Link]

• Bruker. "Nuclear Magnetic Resonance (NMR) Spectroscopy." Bruker.com. Available at:[Link]

• National Center for Biotechnology Information. "PubChem Compound Summary for CID 8485, 2-Nitrobenzenesulfonyl chloride" (Precursor reference). PubChem. Available at:[Link]

Safety & Regulatory Compliance

4-Chlorophenyl 2-nitrobenzenesulfonate proper disposal procedures

Standard Operating Procedure: Handling and Disposal of 4-Chlorophenyl 2-nitrobenzenesulfonate

As a Senior Application Scientist, I frequently observe that the handling of complex functionalized aromatics—such as 4-chlorophenyl 2-nitrobenzenesulfonate—is often generalized into standard organic waste protocols. This is a critical operational oversight. This compound features three distinct heteroatomic liabilities upon degradation: a chlorinated aromatic ring, a sulfonate ester linkage, and a nitro group.

Proper disposal is not merely a regulatory formality; it is a fundamental requirement to prevent the generation of corrosive, toxic, and environmentally persistent byproducts. This guide provides a scientifically grounded, step-by-step operational plan for the safe handling, segregation, and disposal of this specific chemical entity, ensuring your laboratory maintains the highest standards of safety and compliance.

Chemical Profiling and Causality of Hazards

Understanding the molecular architecture of 4-chlorophenyl 2-nitrobenzenesulfonate is essential for predicting its behavior in waste streams. We do not segregate waste arbitrarily; we segregate based on downstream destruction mechanics.

• The Chlorophenyl Moiety: Halogenated aromatics are highly stable. If incinerated at insufficient temperatures, they undergo incomplete combustion, leading to the formation of highly toxic polychlorinated dibenzodioxins (PCDDs). Therefore, routing this to a high-temperature halogenated waste stream (>1000°C) is mandatory [1].

• The Sulfonate Ester & Nitro Groups: Upon thermal destruction, the sulfur and nitrogen atoms are oxidized to SOx and NOx. These are potent atmospheric pollutants and severe respiratory irritants that require specialized scrubbing infrastructure.

• Reactivity: While aryl sulfonates are generally less reactive alkylating agents than their aliphatic counterparts, they still possess electrophilic character. They must be kept away from strong nucleophiles and reducing agents in waste carboys to prevent unwanted exothermic reactions.

Quantitative Hazard & Byproduct Analysis

To facilitate proper downstream processing, we must account for the combustion byproducts. The following table summarizes the elemental liabilities of 4-chlorophenyl 2-nitrobenzenesulfonate and the necessary engineering controls required at the disposal facility.

Structural Element	Primary Combustion Byproduct	Required Facility Engineering Control	Regulatory Framework
Chlorine (Cl)	Hydrogen Chloride (HCl)	Alkaline Wet Scrubber	EPA RCRA (Halogenated)
Sulfur (S)	Sulfur Oxides (SOx)	Flue-gas Desulfurization Unit	Clean Air Act (CAA)
Nitro (NO2)	Nitrogen Oxides (NOx)	Selective Catalytic Reduction (SCR)	Clean Air Act (CAA)

Table 1: Thermal degradation profile and required facility controls.

Step-by-Step Disposal Methodology (Self-Validating Protocol)

To ensure maximum safety and compliance with OSHA [2] and EPA [1] standards, laboratory personnel must follow this self-validating workflow. A self-validating protocol ensures that each step contains an internal check, preventing errors from propagating down the waste stream.

Step 1: Quenching and Deactivation (Post-Reaction)

• Action: If the compound is present in a reaction mixture, quench the reaction with a mild aqueous base (e.g., saturated NaHCO3) to hydrolyze any unreacted sulfonate ester.

• Causality: Hydrolysis converts the electrophilic ester into the relatively benign 4-chlorophenol and 2-nitrobenzenesulfonate salts, mitigating the risk of cross-reactivity in the waste carboy.

• Validation Check: Confirm the disappearance of the starting material via TLC or LC-MS before proceeding to waste consolidation. Do not transfer to waste until the starting material is undetectable.

Step 2: Phase Separation and Segregation

• Action: Separate the organic phase (containing the chlorinated organics) from the aqueous phase using a separatory funnel.

• Causality: Mixing aqueous waste with halogenated organic waste drastically increases disposal costs and complicates the incineration process by lowering the combustion temperature, which risks dioxin formation.

• Validation Check: Visually inspect the organic layer to ensure no aqueous emulsion remains. Verify the receiving container is explicitly designated for "Halogenated Organic Waste."

Step 3: Consolidation and Compatibility Checking

• Action: Transfer the organic solution to a high-density polyethylene (HDPE) or glass waste container.

• Causality: The nitro group on the benzenesulfonate is an oxidizing moiety. Mixing with strong reducing agents in a closed waste container can lead to exothermic reactions and dangerous over-pressurization [4].

• Validation Check: Review the waste log attached to the carboy. Proceed only if no incompatible functional groups (e.g., azides, hydrides) are listed.

Step 4: Documentation and EHS Transfer

• Action: Complete a hazardous waste tag detailing the exact composition (e.g., "Dichloromethane 90%, 4-Chlorophenyl 2-nitrobenzenesulfonate 10%").

• Validation Check: The total percentage of all listed components must equal exactly 100%. This mathematical self-validation ensures no "unknowns" are handed off to the Environmental Health and Safety (EHS) team.

Spill Response and Decontamination

In the event of an accidental release of the solid powder or a concentrated solution, immediate action is required, guided by standard chemical spill response frameworks [3].

• Isolate: Evacuate personnel from the immediate vicinity and increase ventilation.

• Contain: If liquid, encircle the spill with an inert absorbent (e.g., vermiculite or sand). Causality: Do not use combustible materials like sawdust, as the nitro-aromatic compound can act as an oxidizer.

• Neutralize & Collect: Carefully sweep the absorbed material or solid powder using non-sparking tools to prevent static discharge. Place into a compatible, sealable container.

• Decontaminate: Wash the affected surface with a mild alkaline detergent solution to hydrolyze residual traces, followed by water. Collect all washings as halogenated hazardous waste.

Waste Lifecycle Visualization

The following diagram illustrates the logical progression of 4-chlorophenyl 2-nitrobenzenesulfonate from generation to safe environmental discharge, highlighting the critical engineering controls required during destruction.

Lifecycle of halogenated sulfonate waste from laboratory segregation to high-temperature destruction.

Conclusion

By understanding the mechanistic breakdown of 4-chlorophenyl 2-nitrobenzenesulfonate, laboratories can move beyond rote compliance and implement truly safe, scientifically sound disposal practices. Segregating this compound strictly into the halogenated waste stream ensures it is routed to facilities equipped with the necessary thermal capacity and scrubbing technologies, thereby protecting both laboratory personnel and the broader environment.

References

• EPA Hazardous Waste Management. United States Environmental Protection Agency. [Link]

• Occupational Exposure to Hazardous Chemicals in Laboratories (1910.1450). Occupational Safety and Health Administration. [Link]

• ACS Guide for Chemical Spill Response. American Chemical Society. [Link]

• Prudent Practices in the Laboratory: Handling and Management of Chemical Hazards. National Research Council, National Academies Press. [Link]

Personal protective equipment for handling 4-Chlorophenyl 2-nitrobenzenesulfonate

As a Senior Application Scientist, I approach laboratory safety not as a checklist of arbitrary rules, but as a discipline grounded in chemical causality. To safely handle 4-Chlorophenyl 2-nitrobenzenesulfonate , you must first understand its molecular behavior.

This compound is a highly reactive aryl sulfonate ester (a nosylate derivative) prized in drug development and organic synthesis for its exceptional leaving-group ability. However, the exact electrophilic properties that make it synthetically valuable also make it a significant occupational hazard.

This guide provides the self-validating protocols, precise Personal Protective Equipment (PPE) specifications, and operational workflows required to handle this compound safely.

The Causality of Hazards: Why Standard PPE Fails

Before selecting PPE, we must analyze the specific threat vectors of 4-Chlorophenyl 2-nitrobenzenesulfonate:

• Electrophilic Genotoxicity: As a reactive sulfonate ester, this compound is a potent electrophile capable of alkylating or arylating biological nucleophiles (such as proteins and DNA). It must be treated as a Potentially Genotoxic Impurity (PGI).

• Hydrolytic Instability: Upon contact with ambient moisture, sweat, or mucous membranes, the ester rapidly hydrolyzes. This reaction yields 2-nitrobenzenesulfonic acid (a highly corrosive acid that causes immediate chemical burns) and 4-chlorophenol (a toxic, lipophilic compound).

• Rapid Dermal Absorption: Standard thin nitrile gloves offer virtually no protection against 4-chlorophenol. Because chlorophenols exhibit rapid dermal absorption, mandate highly impermeable barriers to prevent systemic toxicity (which can manifest as tremors or convulsions).

• Thermal/Shock Sensitivity: The ortho-nitroaromatic moiety introduces potential thermal instability and acts as a severe skin sensitizer, capable of inducing allergic contact dermatitis.

Quantitative Safety Metrics & PPE Specifications

To mitigate these specific chemical risks, standard laboratory attire is insufficient. The following table summarizes the quantitative data driving our PPE selection.

Parameter	Quantitative Value	Operational Implication
Nitrile Glove (0.11mm) Breakthrough	< 10 minutes	Unsafe for primary handling; use only as an inner layer.
Butyl Rubber (0.3mm) Breakthrough	> 480 minutes	Required for primary handling, transfer, and spill cleanup.
4-Chlorophenol OEL (Skin)	~1 ppm (estimated)	Mandates handling strictly within a certified fume hood.
Neutralization Agent (Na₂CO₃)	5% w/v	Sufficient concentration to buffer sulfonic acid and drive ester hydrolysis safely.

Mandatory PPE Ensemble:

• Hand Protection: Double-gloving is mandatory. Wear standard nitrile gloves as a base layer, covered by 0.3mm Butyl rubber outer gloves.

• Eye/Face Protection: Snug-fitting chemical splash goggles. If handling quantities >5 grams, a full face shield is required to protect against hydrolytic acid splashes.

• Body Protection: A Flame-Resistant (FR) lab coat with cuffs tucked securely into the outer gloves. An impermeable chemical apron is recommended during scale-up.

• Respiratory Protection: All open-container handling must occur inside a Class II Type B2 Biological Safety Cabinet or a certified chemical fume hood. If ventilation fails, evacuation is required; do not rely on standard particulate respirators. Ensure respiratory protocols align with .

Operational Workflow: Step-by-Step Methodologies

According to the, minimizing atmospheric exposure is the primary defense against hydrolytic degradation.

Protocol A: Inert-Atmosphere Transfer and Weighing

• Environmental Purge: Flush the analytical balance enclosure (located inside the fume hood) with a gentle stream of Argon or dry Nitrogen for 2 minutes prior to opening the chemical container.

• Don PPE: Equip the mandatory PPE ensemble described above.

• Static Mitigation: Using a static-free, grounded spatula (to prevent static discharge from igniting nitroaromatic dust), carefully weigh the required mass of 4-Chlorophenyl 2-nitrobenzenesulfonate into a pre-tared, oven-dried vial.

• Seal and Secure: Cap the vial immediately with a PTFE-lined septum cap. Wrap the seal tightly with Parafilm to prevent moisture ingress during transport to the reaction vessel.

• Immediate Decontamination: Wipe down the balance and spatulas with a lint-free cloth dampened with a 5% Na₂CO₃ solution, followed by a distilled water wipe.

Protocol B: Emergency Spill Response & Disposal Plan

In the event of a spill outside of primary containment, execute the following steps:

• Isolate & Evacuate: Immediately evacuate personnel from the vicinity. Increase fume hood exhaust to maximum.

• Containment: Surround the spill with an inert, non-combustible absorbent such as vermiculite or dry sand. Crucial Warning: Never use paper towels or organic absorbents, as the nitroaromatic compound may react exothermically with organic matter.

• Chemical Neutralization: Slowly mist the spill area with a 5% w/v Sodium Carbonate (Na₂CO₃) solution. Causality: The mild base neutralizes the highly corrosive 2-nitrobenzenesulfonic acid and accelerates the hydrolysis of any unreacted ester into water-soluble, less reactive salts.

• Collection: Using a non-sparking scoop, transfer the neutralized slurry into a high-density polyethylene (HDPE) hazardous waste container.

• Disposal: Label the container explicitly as "Hazardous Waste: Halogenated Organics and Sulfonates" and arrange for professional disposal via high-temperature incineration.

Operational Workflow Visualization

Fig 1: Operational workflow and emergency spill response for 4-Chlorophenyl 2-nitrobenzenesulfonate.

References

• National Research Council. "Prudent Practices in the Laboratory: Handling and Management of Chemical Hazards." National Academies Press. URL:[Link]

• Occupational Safety and Health Administration (OSHA). "Standard 1910.134 - Respiratory Protection." United States Department of Labor. URL:[Link]

• Centers for Disease Control and Prevention (CDC) - NIOSH. "Skin Exposures and Effects." National Institute for Occupational Safety and Health. URL:[Link]